Kaempferol 3,7-diglucoside

• CAS: 25615-14-9

Core Science & Biosynthesis

Natural Sources and Isolation of Kaempferol 3,7-Diglucoside: A Technical Guide

Executive Summary

Kaempferol 3,7-diglucoside (K3,7-glc) is a specific flavonol glycoside distinct from its more common mono-glycoside counterparts (e.g., astragalin) or rhamnosylated forms (e.g., kaempferitrin). While the aglycone kaempferol is ubiquitous in the plant kingdom, the specific 3,7-diglucoside substitution pattern is chemotaxonomically restricted. This compound has recently emerged as a high-value target in neuropharmacology due to its ability to inhibit amyloid-beta (Aβ1-42) fibril formation and modulate cholinergic pathways relevant to Alzheimer’s disease. This guide outlines its natural reservoirs, biosynthetic origins, and validated isolation protocols for research applications.

Chemical Profile & Stability

Unlike the hydrophobic aglycone, the attachment of glucose moieties at positions C-3 and C-7 significantly alters the physicochemical properties of the molecule, enhancing water solubility and bioavailability—critical factors for drug development.

Property	Specification	Technical Note
IUPAC Name	3,7-bis(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)chromen-4-one	Confirmed by 1H/13C NMR signals at anomeric protons.
Molecular Formula	C₂₇H₃₀O₁₆	MW: 610.52 g/mol
Solubility	High in MeOH, DMSO, Water (moderate)	significantly higher polarity than Kaempferol.
Stability	Labile to acid/enzymatic hydrolysis	Avoid prolonged exposure to β-glucosidases during extraction; heat stable <60°C.
Key Distinction	vs. Kaempferitrin	Kaempferitrin is 3,7-di-rhamnoside ; K3,7-glc is 3,7-di-glucoside .

Natural Sources & Distribution

The distribution of Kaempferol 3,7-diglucoside is not as widespread as the 3-O-glucoside. It appears as a specialized metabolite in specific genera, often co-occurring with complex acylated derivatives.

Primary Botanical Sources[1][2]

Species	Family	Part Used	Abundance/Context
Evolvulus alsinoides	Convolvulaceae	Leaves	Primary Source. Isolated as a major bioactive component responsible for neuroprotective effects.
Delphinium staphisagria	Ranunculaceae	Aerial Parts	Identified during screening for trypanocidal agents.[1]
Asplenium ruta-muraria	Aspleniaceae	Fronds	Found alongside complex caffeoyl-diglycosides; often requires deacylation to isolate simple K3,7-glc.
Brassica juncea	Brassicaceae	Leaves	Present as part of a complex matrix containing 7-O-triglucosides and sinapoyl-acylated forms.
Carthamus tinctorius	Asteraceae	Florets	Biosynthetic capacity confirmed; engineered strains (Safflower) can produce it via specific UGTs.

Analyst Note: In Brassica species, K3,7-glc is often a hydrolysis product or a minor intermediate of more complex acylated flavonoids (e.g., kaempferol-3-sinapoyl-diglucoside-7-diglucoside). For pure isolation, Evolvulus alsinoides is the most direct natural source described in recent literature.

Biosynthetic Architecture

The formation of Kaempferol 3,7-diglucoside requires sequential glycosylation. The specificity of Uridine Diphosphate (UDP)-dependent glycosyltransferases (UGTs) dictates the regiochemistry.

Pathway Mechanics

• Precursor Assembly: Phenylalanine is converted to Kaempferol via the phenylpropanoid pathway.[2]

• Primary Glycosylation (C-3): UGT78D2 (or functional homologs like CtUGT4) transfers the first glucose to the 3-OH position. This is the rate-limiting step for stability.

• Secondary Glycosylation (C-7): A distinct enzyme, such as UGT88F12 or CtOGT1, recognizes the 3-O-glucoside substrate and transfers a second glucose to the 7-OH position.

Figure 1: Sequential biosynthetic pathway of Kaempferol 3,7-diglucoside involving regio-specific glycosyltransferases.

Extraction & Isolation Protocol

This protocol is adapted from the isolation of K3,7-glc from Evolvulus alsinoides.[3] It prioritizes the preservation of the glycosidic bonds.

Reagents & Equipment

• Solvents: Petroleum Ether (40-60°C), Ethyl Acetate (EtOAc), Methanol (MeOH), Water (Milli-Q).

• Stationary Phase: Silica gel (60-120 mesh), C18 Reverse-phase silica.

• Analysis: HPLC-DAD (Diode Array Detector) or LC-MS/MS.

Step-by-Step Methodology

• Defatting (Critical Step):

  • Macerate dried leaf powder (100g) with Petroleum Ether for 24h to remove chlorophyll, lipids, and waxes.

  • Why: Lipids interfere with reverse-phase HPLC and lower column efficiency.

  • Discard the hexane/ether layer. Dry the biomass.

• Extraction:

  • Extract defatted biomass with 70% Methanol (3 x 500mL) at room temperature.

  • Note: Avoid boiling to prevent thermal degradation of the sugar moieties.

  • Concentrate filtrate under reduced pressure (Rotary Evaporator) at 40°C to obtain the Crude Methanolic Extract.

• Fractionation (Liquid-Liquid):

  • Suspend crude extract in water.

  • Partition sequentially with Ethyl Acetate.

  • Target Phase: The Ethyl Acetate fraction typically concentrates mono- and diglycosides, while highly polar triglycosides remain in the water phase.

  • Validation: Check fractions via TLC (Mobile phase: EtOAc:Formic Acid:Acetic Acid:Water 100:11:11:26). K3,7-glc will appear as a yellow/orange band under UV (365nm) after derivatization.

• Purification (Column Chromatography):

  • Load EtOAc fraction onto a Silica Gel column.

  • Elution Gradient: Chloroform → Methanol (increasing polarity).

  • Collect fractions eluting at ~15-20% Methanol.

• Final Isolation (Preparative HPLC):

  • Column: C18 Reverse-Phase (e.g., 250 x 10mm, 5µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 10% B to 40% B over 30 mins.

  • Detection: 350 nm (Flavonol band).

Figure 2: Isolation workflow optimized for flavonoid diglycosides.

Pharmacological Relevance

For drug development professionals, K3,7-glc offers a unique profile compared to the aglycone.

• Alzheimer's Disease (AD):

  • Mechanism: K3,7-glc inhibits the aggregation of Amyloid-beta (Aβ1-42) peptides into neurotoxic fibrils. The bulky glucose units at C-3 and C-7 likely interfere with the beta-sheet stacking necessary for fibril elongation.

  • Data: In in vitro ThT fluorescence assays, the compound shows dose-dependent inhibition of fibrillogenesis.

• Enzyme Inhibition:

  • Acetylcholinesterase (AChE): Acts as a reversible inhibitor, potentially increasing acetylcholine levels in the synaptic cleft.

  • Metabolic Enzymes: Inhibits α-amylase and α-glucosidase, suggesting potential utility in managing Type 2 Diabetes by modulating glucose absorption.

References

• Pavithra, M. K. S., & Packiam, K. K. (2020). Extraction, isolation and identification of kaempferol 3,7–Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase and amyloid aggregation.[3][4] Pharmacognosy Magazine, 16(69), 227-234.[3] Link

• Iwashina, T., et al. (2014). New Kaempferol 3,7-Diglycosides from Asplenium ruta-muraria and Asplenium altajense.[5] Natural Product Communications, 9(12). Link

• Yin, R., et al. (2014). Kaempferol 3-O-rhamnoside-7-O-rhamnoside is an endogenous flavonol inhibitor of polar auxin transport in Arabidopsis shoots. New Phytologist, 201(3), 837-848. (Details on UGT78D2/UGT78D1 specificity). Link

• Ren, C., et al. (2022). Highly Promiscuous Flavonoid Di-O-glycosyltransferases from Carthamus tinctorius L. International Journal of Molecular Sciences, 23(19), 11456. Link

• Lin, L., & Harnly, J. (2010). Phenolic Component Profiles of Mustard Greens, Yu Choy, and 15 Other Brassica Vegetables.[6] Journal of Agricultural and Food Chemistry, 58(11), 6850-6857. Link

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Navigating the Labyrinth of Flavonoid Nomenclature: A Technical Guide to the Synonyms of Kaempferol 3,7-diglucoside

For researchers, scientists, and drug development professionals, precision in chemical nomenclature is not merely a matter of semantics; it is the bedrock of reproducible, verifiable, and ultimately impactful science. The vast and structurally diverse class of flavonoids, with their myriad glycosidic combinations, presents a particular challenge in this regard. This guide provides an in-depth exploration of the various synonyms and identifiers for a specific flavonol glycoside, Kaempferol 3,7-diglucoside, offering a clear and comprehensive reference to navigate the complexities of its scientific literature.

The Critical Importance of Standardized Nomenclature in Flavonoid Research

The use of varied and often inconsistent terminology for the same chemical entity can lead to fragmented literature searches, missed connections between studies, and a general lack of clarity in the scientific record.[1][2] The International Union of Pure and Applied Chemistry (IUPAC) has established recommendations for the nomenclature of flavonoids to address this issue.[1][2][3][4] Adherence to these guidelines is paramount for ensuring that researchers are all speaking the same chemical language. This guide will illuminate the different naming conventions for Kaempferol 3,7-diglucoside, providing the necessary tools for a comprehensive understanding of its chemical identity.

A Comprehensive Compendium of Synonyms and Identifiers for Kaempferol 3,7-diglucoside

To facilitate efficient and accurate literature and database searches, a consolidated list of synonyms and identifiers for Kaempferol 3,7-diglucoside is presented below. This table includes common trivial names, systematic names, and database-specific identifiers.

Identifier Type	Identifier	Source/Context
Trivial Name	Kaempferol 3,7-diglucoside	Commonly used in scientific literature.
Systematic Name (IUPAC)	5-hydroxy-2-(4-hydroxyphenyl)-3,7-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]chromen-4-one	The official, structurally descriptive name.[5]
CAS Number	25615-14-9	Chemical Abstracts Service registry number.
Alternative Names	Kaempferol-3,7-di-O-β-glucoside	Specifies the stereochemistry of the glycosidic bond.
Kaempferol 3,7-di-O-glucoside	A common variation of the trivial name.
3,7-bis(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one	A more descriptive systematic name.
PubChem CID	6325460	PubChem Compound Identification number.[5]
ChEBI ID	CHEBI:133224	Chemical Entities of Biological Interest identifier.

Deconstructing the Chemical Architecture: The Basis of Systematic Nomenclature

The systematic IUPAC name for Kaempferol 3,7-diglucoside is derived directly from its molecular structure. The core of the molecule is kaempferol, a flavonol with the systematic name 3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one. The term "3,7-diglucoside" indicates the presence of two glucose molecules attached to the kaempferol backbone at the 3 and 7 positions via glycosidic bonds. The full IUPAC name further specifies the stereochemistry of the glucose units.

Caption: Structural relationship of Kaempferol 3,7-diglucoside.

The Biochemical Context: Biosynthesis and the Importance of Differentiation

Kaempferol 3,7-diglucoside is a product of the flavonoid biosynthesis pathway, a major branch of the phenylpropanoid pathway in plants.[6][7] Understanding this pathway is crucial for differentiating Kaempferol 3,7-diglucoside from other closely related kaempferol glycosides. For example, variations in the glycosyltransferases present in a particular plant species can lead to the formation of kaempferol 3-glucoside, kaempferol 7-glucoside, or other glycosylated forms.[8] Each of these compounds, while structurally similar, may possess distinct biological activities and pharmacokinetic profiles.

Caption: Simplified flavonoid biosynthesis pathway leading to Kaempferol 3,7-diglucoside.

A Practical Workflow for Comprehensive Literature Searches

To ensure a thorough review of the scientific literature, researchers should employ a systematic approach that utilizes the various synonyms of Kaempferol 3,7-diglucoside. The following workflow provides a robust strategy for searching major scientific databases such as PubMed, Scopus, and Web of Science.

Caption: A systematic workflow for literature searches on Kaempferol 3,7-diglucoside.

Experimental Protocol: Isolation and Identification of Kaempferol 3,7-diglucoside

The following is a generalized protocol for the isolation and identification of Kaempferol 3,7-diglucoside from a plant source, based on methodologies reported in the literature.[9][10][11] This protocol serves as a foundational example; specific parameters may need to be optimized depending on the plant matrix.

1. Extraction:

• Air-dry and powder the plant material (e.g., leaves).
• Perform extraction with a suitable solvent, such as methanol or ethanol, using techniques like maceration or Soxhlet extraction.
• Concentrate the crude extract under reduced pressure.

2. Fractionation:

• Subject the crude extract to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity. Flavonoid glycosides are typically enriched in the more polar fractions (e.g., ethyl acetate and n-butanol).

3. Chromatographic Purification:

• Employ column chromatography on the enriched fraction using a stationary phase like silica gel or Sephadex LH-20.
• Elute with a gradient solvent system (e.g., chloroform-methanol or methanol-water) to separate the individual compounds.
• Monitor the fractions using thin-layer chromatography (TLC) and combine fractions containing the compound of interest.
• Further purify the isolated compound using preparative high-performance liquid chromatography (HPLC) if necessary.

4. Structural Elucidation:

• Utilize spectroscopic techniques to confirm the identity and structure of the purified compound.
• UV-Vis Spectroscopy: To observe the characteristic absorption maxima of flavonoids.
• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR, and 2D-NMR): To elucidate the complete chemical structure, including the positions of the glycosidic linkages.

By consistently applying standardized nomenclature and employing systematic search strategies, the scientific community can build a more cohesive and accessible body of knowledge on the diverse and promising bioactivities of Kaempferol 3,7-diglucoside and other flavonoids.

References

• PubChem. Kaempferol 3,7-diglucoside. National Center for Biotechnology Information. [Link]

• Pharmacognosy Magazine. Diglucoside in the Leaf Extracts of Evolvulus alsinoides (Linn). [Link]

• ResearchGate. (PDF) Identification and Quantification of Kaempferol From Ethyl Acetate Fraction of Pluchea wallichiana DC Leaves. [Link]

• ResearchGate. Accumulation of kaempferol, kaempferol-3-O-glucoside, kaempferol-3-diglucoside during 7 days of fermentation of cauliflower outer leave extracts (n = 3). [Link]

• PubMed Central. Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review. [Link]

• ScienceDirect. A review of the dietary flavonoid, kaempferol on human health and cancer chemoprevention. [Link]

• Brieflands. Isolation and Identification of F Lavonol Glycosides from Lathyrus armenus (Boiss. & Huet). [Link]

• PubMed Central. Isolation and evaluation of kaempferol glycosides from the fern Neocheiropteris palmatopedata. [Link]

• MDPI. Extraction and Isolation of Kaempferol Glycosides from the Leaves and Twigs of Lindera neesiana. [Link]

• IJSIT. KAEMPFEROL-3-O-D-GLUCOSIDE BIOACTIVITIES: A REVIEW. [Link]

• IUPAC. Nomenclature of Flavonoids. [Link]

• ResearchGate. Schematic diagram of the flavonoid biosynthesis pathway, including main... [Link]

• ResearchGate. Schematic diagram of the flavonoid biosynthetic pathway. CHS, chalcone... [Link]

• IUPAC. Nomenclature of Flavonoids. [Link]

• ResearchGate. (PDF) A Review on the Dietary Flavonoid Kaempferol. [Link]

• ResearchGate. (PDF) Nomenclature of flavonoids (IUPAC Recommendations 2017). [Link]

• Slideshare. Biosynthesis of flavonoids. [Link]

• Wikipedia. Flavonoid. [Link]

• ResearchGate. Schematic overview of the flavonoid biosynthesis pathway in plants. The... [Link]

• Ingenta Connect. Nomenclature of flavonoids (IUPAC Recommendations 2017). [Link]

• KEGG. Flavonoid biosynthesis - Reference pathway. [Link]

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Protocols & Analytical Methods

Application Note: Extraction and Isolation of Kaempferol 3,7-Diglucoside

[1][2][3][4]

Abstract & Strategic Overview

Kaempferol 3,7-diglucoside (K-3,7-diG) is a bioactive flavonol glycoside exhibiting significant neuroprotective, antioxidant, and enzyme-inhibitory properties [1, 2].[1][2] Unlike its aglycone counterpart, the pharmacological efficacy of K-3,7-diG relies heavily on the integrity of its glycosidic linkages at the C3 and C7 positions.

The Challenge: The primary failure mode in extracting this compound is inadvertent hydrolysis. Many standard flavonoid protocols utilize acidic hydrolysis to quantify total aglycones; however, this destroys the target diglucoside.

The Solution: This protocol details a non-destructive Ultrasound-Assisted Extraction (UAE) workflow followed by High-Speed Counter-Current Chromatography (HSCCC) or Preparative HPLC for isolation. This "Soft-Extraction" approach maximizes yield while preserving the labile glycosidic bonds.

Pre-Extraction Considerations

Matrix Selection

While K-3,7-diG is present in various species, the following matrices are recommended for high-yield isolation based on recent phytochemical profiling:

• Primary Source: Evolvulus alsinoides (Dwarf Morning Glory) – Leaves [2].

• Secondary Source: Brassica oleracea var.[3] botrytis (Cauliflower) – Agro-industrial byproducts [3].[3]

• Alternative Source: Siraitia grosvenorii (Monk Fruit) – Leaves [4].[4]

Sample Preparation[6][7]

• Drying: Lyophilization (Freeze-drying) is superior to oven drying. Heat >60°C can induce partial degradation or isomerization.

• Comminution: Grind material to a fine powder (mesh size 40–60).

  • Why: Increases surface area for solvent penetration.

  • Caution: Avoid excessive heat generation during grinding; use liquid nitrogen if using a ball mill.

Core Protocol: Extraction & Enrichment[3][6][8][9]

Solvent System Logic

Flavonoid diglucosides are moderately polar.

• Recommended Solvent: 70% Methanol (aq) or 70% Ethanol (aq).

• Avoid: 100% Ethyl Acetate (too non-polar for diglucosides) or 100% Water (extracts excessive polysaccharides/pectin).

Step-by-Step Extraction Procedure (UAE Method)

Equipment: Ultrasonic bath (frequency 40 kHz) or Probe Sonicator.

• Maceration: Suspend 100 g of dried plant powder in 1.0 L of 70% Methanol .

• Sonication: Sonicate for 30–45 minutes at 25–30°C .

  • Critical Control Point: Monitor temperature.[5] Do not exceed 40°C to prevent thermal degradation.

• Filtration: Filter the supernatant using Whatman No. 1 filter paper or a Buchner funnel.

• Re-extraction: Resuspend the biomass in 500 mL of fresh solvent and repeat sonication once. Combine filtrates.

• Concentration: Evaporate the combined solvent under reduced pressure (Rotary Evaporator) at <45°C until a viscous aqueous syrup remains. Do not dry completely to avoid aggregation of sugars.

Liquid-Liquid Partitioning (Enrichment)

This step removes chlorophyll (lipids) and highly polar sugars.

• Suspend the aqueous syrup in 200 mL distilled water.

• Defatting: Partition against n-Hexane (3 x 200 mL). Discard the hexane layer (contains lipids/chlorophyll).

• Extraction of Target: Partition the aqueous phase against n-Butanol (saturated with water) (3 x 200 mL).

  • Mechanism:[1][6] K-3,7-diG will partition into the n-Butanol phase, leaving free sugars and salts in the water phase.

• Final Concentration: Evaporate the n-Butanol fraction to dryness to obtain the Enriched Flavonoid Fraction .

Isolation & Purification Protocols

Two pathways are provided depending on available instrumentation.[7][5]

Pathway A: High-Speed Counter-Current Chromatography (HSCCC)

Best for scale-up and preventing irreversible adsorption.

• Solvent System: Ethyl acetate / n-Butanol / Water (4:1:5, v/v/v) [4].[4]

• Mode: Tail-to-Head.

• Procedure:

  • Equilibrate the column with the lower (aqueous) stationary phase.

  • Inject the sample dissolved in the biphasic mixture.

  • Elute with the upper (organic) mobile phase.

  • Monitor UV at 254 nm. Collect fractions corresponding to K-3,7-diG (typically elutes between 120–180 min depending on flow rate).

Pathway B: Preparative HPLC

Best for high purity (>98%) analytical standards.

• Column: C18 Reverse Phase (e.g., 250 mm x 20 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.[5]

• Gradient: 15% B to 40% B over 45 minutes.

• Flow Rate: 10–15 mL/min.

• Detection: 350 nm (Flavonol band II).

Analytical Validation (HPLC-DAD-MS/MS)

Once isolated, the compound must be validated.

Parameter	Specification
Column	C18 Analytical (150 x 4.6 mm, 3.5 µm)
Mobile Phase	Gradient: Water (0.1% Formic Acid) / Acetonitrile
UV Maxima	~265 nm (Band II), ~348 nm (Band I)
MS Ionization	ESI Negative Mode (preferred for glycosides)
Parent Ion (m/z)	593 [M-H]⁻ (Calculated MW: 594.52)
MS² Fragments	431 (Loss of one glucoside, -162 amu)285 (Aglycone Kaempferol, -162 amu)

Interpretation: The sequential loss of two hexose moieties (162 amu) confirms the diglucoside structure.[7] The presence of the aglycone ion at m/z 285 confirms the Kaempferol core [3, 5].[8]

Workflow Visualization

The following diagram illustrates the logical flow from raw material to validated isolate.

Figure 1: Step-by-step workflow for the extraction and isolation of Kaempferol 3,7-diglucoside.

Troubleshooting & Optimization

• Low Yield: Check the pH of the extraction solvent. Slightly acidic conditions (0.1% Formic acid) can stabilize the flavonol core, but avoid strong acids (HCl) which hydrolyze the sugars.

• Emulsions during Partitioning: If an emulsion forms during the Hexane/Water step, add a small amount of brine (NaCl solution) to break it.

• Co-elution: Kaempferol 3-glucoside and Kaempferol 7-glucoside are common impurities. Ensure the gradient in HPLC is shallow (e.g., 0.5% increase in B per minute) around the elution time of the diglucoside.

References

• PubChem. (n.d.). Kaempferol 3,7-diglucoside | C27H30O16.[9] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

• Sundaramoorthy, P. M. K., & Packiam, K. K. (2020). Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase and amyloid aggregation.[1] Pharmacognosy Magazine, 16(69), 227-234. [Link][2][10][5][11]

• Llorach, R., Gil-Izquierdo, A., Ferreres, F., & Tomás-Barberán, F. A. (2003).[3] HPLC-DAD-MS/MS ESI characterization of unusual highly glycosylated acylated flavonoids from cauliflower (Brassica oleracea L. var. botrytis) agroindustrial byproducts.[3] Journal of Agricultural and Food Chemistry, 51(13), 3895-3899.[3] [Link]

• Li, D., et al. (2010). Isolation and Purification of Kaempferol-3,7-O-α-L-Dirhamnopyranoside from Siraitia grosvenori Leaves by High-Speed Counter-Current Chromatograph.[4] ResearchGate. [Link]

• Gjamovski, V. (2018). HPLC-DAD-ESI-MSn identification of phenolic compounds in cultivated strawberries from Macedonia. Macedonian Journal of Chemistry and Chemical Engineering. [Link]

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Application Note: A Validated HPLC Method for the Quantification of Kaempferol 3,7-diglucoside

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of Kaempferol 3,7-diglucoside. This flavonol glycoside is a significant bioactive compound found in numerous plant species, necessitating a reliable analytical method for its characterization in research, drug development, and quality control of herbal formulations. The described protocol utilizes a reversed-phase C18 column with UV detection, ensuring high sensitivity, specificity, and reproducibility. The methodology is grounded in established scientific principles and has been structured to meet the rigorous validation standards set forth by the International Council for Harmonisation (ICH).

Introduction to Kaempferol 3,7-diglucoside

Kaempferol 3,7-diglucoside (C₂₇H₃₀O₁₆, Molar Mass: 610.52 g/mol ) is a naturally occurring flavonoid glycoside.[1][2] It is composed of a kaempferol aglycone with two β-D-glucose units attached at the 3 and 7 hydroxyl positions.[2] Found in various medicinal plants, this compound has garnered significant interest for its potential therapeutic properties, including antioxidant and neuroprotective activities.[3][4][] The accurate quantification of Kaempferol 3,7-diglucoside is paramount for the standardization of herbal extracts, pharmacokinetic analysis, and ensuring the consistency and quality of natural product-derived pharmaceuticals.

The structural complexity and the presence of multiple chromophoric groups in Kaempferol 3,7-diglucoside make HPLC coupled with UV-Vis spectroscopy an ideal analytical technique for its quantification.[4][6] This method offers excellent resolution and sensitivity for the analysis of complex mixtures often encountered in natural product extracts.

Principle of the HPLC Method

This method employs reversed-phase high-performance liquid chromatography (RP-HPLC). In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. Kaempferol 3,7-diglucoside, being a moderately polar molecule due to its glycosidic moieties, will have a specific retention time on the column based on its interaction with the stationary and mobile phases. Quantification is achieved by measuring the absorbance of the analyte as it elutes from the column, using a UV-Vis detector set to a wavelength where the compound exhibits maximum absorbance. The peak area of the analyte is directly proportional to its concentration.

Instrumentation and Materials

Instrumentation

• HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance (0.01 mg readability)

• pH meter

• Vortex mixer

• Centrifuge

• Ultrasonic bath

• Syringe filters (0.45 µm, PTFE or Nylon)

Chemicals and Reagents

• Kaempferol 3,7-diglucoside reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)[]

• Formic acid (analytical grade)

• Water (HPLC grade or ultrapure)

Detailed Experimental Protocol

Chromatographic Conditions

The selection of chromatographic parameters is critical for achieving optimal separation and detection. A C18 column is chosen for its versatility and proven efficacy in separating flavonoids. The mobile phase, a gradient of acetonitrile and acidified water, allows for the efficient elution of the analyte while maintaining good peak shape. Formic acid is added to the aqueous phase to improve peak symmetry and suppress the ionization of the phenolic hydroxyl groups. The detection wavelength is selected based on the UV absorption maxima of Kaempferol 3,7-diglucoside.[2][7]

Parameter	Condition
HPLC Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 15% B; 5-20 min: 15-40% B; 20-25 min: 40-15% B; 25-30 min: 15% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	265 nm and 348 nm[2]

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Kaempferol 3,7-diglucoside reference standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase (initial conditions) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Plant Material)

The extraction method should be optimized based on the specific plant matrix. A general procedure is outlined below.[3][8][9]

• Grinding: Grind the dried plant material to a fine powder.

• Extraction: Accurately weigh 1 g of the powdered sample into a flask. Add 20 mL of 70% methanol.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

• Collection: Collect the supernatant. Repeat the extraction process on the residue twice more and pool the supernatants.

• Evaporation: Evaporate the pooled supernatant to dryness under reduced pressure.

• Reconstitution: Reconstitute the dried extract with a known volume (e.g., 5 mL) of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter prior to injection into the HPLC system.

Caption: Key parameters for HPLC method validation.

Validation Parameters and Acceptance Criteria

Validation Parameter	Methodology	Acceptance Criteria
Specificity	Analyze a blank sample (matrix without analyte) and a spiked sample to ensure no interference at the retention time of Kaempferol 3,7-diglucoside. Use PDA detector to check peak purity.	No interfering peaks at the analyte's retention time. Peak purity index > 0.99.
Linearity	Construct a calibration curve with at least five concentrations of the reference standard (e.g., 1-100 µg/mL). Plot peak area versus concentration and perform linear regression analysis.	Correlation coefficient (R²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking a known amount of the reference standard into a blank matrix at three concentration levels (low, medium, high). Analyze in triplicate. [10]	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability (Intra-day): Analyze six replicate injections of a standard solution at 100% of the test concentration. Intermediate Precision (Inter-day): Repeat the analysis on different days, with different analysts or equipment. [10][11]	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Determine based on the signal-to-noise ratio (S/N) of 3:1.	Analytically justifiable and reported.
Limit of Quantitation (LOQ)	Determine based on the signal-to-noise ratio (S/N) of 10:1.	Analytically justifiable and reported, with acceptable precision and accuracy.
Robustness	Introduce small, deliberate variations to the method parameters (e.g., ±2°C in column temperature, ±0.1 unit in mobile phase pH, ±5% in mobile phase composition).	No significant changes in chromatographic performance (retention time, peak area, tailing factor). RSD of results should remain within limits.

Data Analysis and System Suitability

Quantification

The concentration of Kaempferol 3,7-diglucoside in a sample is determined using the linear regression equation derived from the calibration curve:

y = mx + c

Where:

• y is the peak area of the analyte

• m is the slope of the calibration curve

• x is the concentration of the analyte

• c is the y-intercept

The concentration in the original sample is then calculated by taking into account the dilution factor during sample preparation.

System Suitability

Before sample analysis, a system suitability test must be performed by injecting a standard solution (e.g., 20 µg/mL) five times. This ensures the chromatographic system is performing adequately.

System Suitability Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 1.5
Theoretical Plates (N)	N > 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%

Conclusion

The HPLC method detailed in this application note provides a reliable, sensitive, and accurate means for the quantification of Kaempferol 3,7-diglucoside. By adhering to the described protocols for sample preparation, chromatographic analysis, and method validation, researchers, scientists, and drug development professionals can confidently apply this method for routine quality control, stability testing, and pharmacokinetic studies of products containing this important bioactive compound.

References

• Moriyama, H., Iizuka, T., Nagai, M., & Murata, Y. (2003). HPLC quantification of kaempferol-3-O-gentiobioside in Cassia alata. Fitoterapia, 74(5), 425-430. Available from: [Link]

• International Journal of Advance Research, Innovative Ideas and Education (IJARIIE). (2024). METHOD DEVELOPMENT AND VALIDATION OF KAEMPFEROL BY USING HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Available from: [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• Google Patents. (2010). CN101845467A - Method for extracting kaempferol.

• National Center for Biotechnology Information. (n.d.). Kaempferol 3,7-diglucoside. PubChem Compound Database. Available from: [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Kaempferol. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Kaempferol-3,7-O-diglucoside, tms-. PubChem Compound Database. Available from: [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• Pharmacognosy Magazine. (2020). Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase and amyloid aggregation. Available from: [Link]

• Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

• PubMed Central. (n.d.). Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review. Available from: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

• International Council for Harmonisation. (n.d.). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

• Google Patents. (2006). WO2006093368A1 - Manufacturing method of kaempferol.

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Available from: [Link]

• International Journal of Green Pharmacy. (2019). High-performance liquid chromatography analysis of gallic acid and kaempferol in chloroform and ethanol extract of Cassia hirsuta seed. Available from: [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Available from: [Link]

Sources

• 1. Kaempferol 3,7-diglucoside | C27H30O16 | CID 6325460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9 [evitachem.com]
• 3. phcog.com [phcog.com]
• 4. Kaempferol 3,7-di-O-glucoside | CAS:25615-14-9 | Manufacturer ChemFaces [chemfaces.com]
• 6. greenpharmacy.info [greenpharmacy.info]
• 7. UV-Vis Spectrum of Kaempferol | SIELC Technologies [sielc.com]
• 8. Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2006093368A1 - Manufacturing method of kaempferol - Google Patents [patents.google.com]
• 10. database.ich.org [database.ich.org]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

LC-MS/MS analysis of Kaempferol 3,7-diglucoside in biological samples

Application Note: High-Sensitivity LC-MS/MS Quantitation of Kaempferol 3,7-diglucoside in Biological Matrices

Executive Summary

Kaempferol 3,7-diglucoside (K3,7-diG) is a bioactive flavonoid glycoside exhibiting significant antioxidant and neuroprotective properties.[1][2][3][4] However, its analysis in biological matrices (plasma, urine, tissue homogenates) is complicated by three factors: isobaric interference (e.g., from Kaempferol 3-rutinoside or other diglucoside isomers), enzymatic instability (susceptibility to

-glucosidases), and matrix suppression in electrospray ionization (ESI).[3][4]

This protocol details a validated, high-sensitivity LC-MS/MS workflow using Negative Mode ESI (ESI-). Unlike generic flavonoid methods, this protocol emphasizes a Solid Phase Extraction (SPE) cleanup to minimize phospholipid suppression and uses a specific biphenyl or polar-embedded C18 column chemistry to resolve the 3,7-diglucoside from its 3-diglucoside and 7-diglucoside isomers.[1][3][4]

Chemical Identity & Mass Spectrometry

K3,7-diG consists of the aglycone Kaempferol conjugated with two glucose moieties at the C3 and C7 positions.[1] The glycosidic bonds are labile; therefore, source parameters must be optimized to prevent in-source fragmentation.[1]

Compound Information:

• IUPAC Name: Kaempferol 3,7-di-O-

  -D-glucopyranoside[1][4]

• Molecular Formula:

  [3][4][5]

• Monoisotopic Mass: 610.1534 Da[1][4][5]

• Ionization Mode: Negative ESI (preferred for sensitivity and selectivity of phenolic hydroxyls).[4]

MS/MS Fragmentation Pathway (Graphviz)

The following diagram illustrates the stepwise neutral loss of glucose units (

, 162 Da) characteristic of O-glycosides.

Figure 1: MS/MS fragmentation pathway of Kaempferol 3,7-diglucoside in negative ion mode.

Experimental Protocol

Materials & Reagents

• Standard: Kaempferol 3,7-diglucoside (purity >98%).[1][2][3][4]

• Internal Standard (IS): Quercetin-d3 (preferred) or Hesperidin (cost-effective alternative, if not endogenous).[1][4]

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), and Ammonium Formate.[3][4]

• Matrix: Human Plasma (K2EDTA).[1][4]

Sample Preparation: Solid Phase Extraction (SPE)

Rationale: Protein precipitation (PPT) is faster but leaves significant phospholipids that suppress ionization of polar glycosides.[1][4] SPE provides cleaner extracts and lower Limits of Quantitation (LOQ).[4]

Step-by-Step Workflow:

• Thawing: Thaw plasma samples on ice. Vortex for 10s.

• Acidification: Aliquot 200 µL plasma into a 1.5 mL tube. Add 20 µL of 5% Formic Acid (stabilizes glycosides against enzymatic hydrolysis).[1][4]

• IS Addition: Add 10 µL of Internal Standard solution (1 µg/mL in 50% MeOH). Vortex.

• Loading: Condition an HLB (Hydrophilic-Lipophilic Balance) SPE plate (30 mg) with 1 mL MeOH followed by 1 mL Water (0.1% FA).

  • Load the acidified sample.

• Washing:

  • Wash 1: 1 mL Water (0.1% FA) – removes salts/proteins.[1][3][4]

  • Wash 2: 1 mL 5% MeOH in Water – removes highly polar interferences without eluting the diglucoside.[1]

• Elution: Elute with 2 x 250 µL of 100% Methanol .

• Reconstitution: Evaporate eluate under Nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% ACN). Vortex and centrifuge at 10,000 x g for 5 min.

LC-MS/MS Conditions

Chromatography (UHPLC):

• Column: Waters ACQUITY UPLC HSS T3 (

  mm, 1.8 µm) or Phenomenex Kinetex Biphenyl.[3][4]

  • Why: The HSS T3 is designed for polar compound retention (100% aqueous compatibility), crucial for resolving the early-eluting diglucoside from matrix salts.[3][4]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][4]

• Mobile Phase B: Acetonitrile.[1][4]

• Flow Rate: 0.4 mL/min.[1][4]

• Column Temp: 40°C.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial Hold (Focusing)
1.0	5	Start Gradient
6.0	40	Linear Ramp (Elution of Glycosides)
6.5	95	Wash Aglycones/Lipids
8.5	95	Hold Wash
8.6	5	Re-equilibration
10.0	5	End of Run

Mass Spectrometry (Triple Quadrupole):

• Source: ESI Negative Mode (ESI-).

• Spray Voltage: -2500 V.

• Source Temp: 500°C.

• Curtain Gas: 30 psi.[1][4]

MRM Transitions Table:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	CE (eV)	Role
K3,7-diG	609.1	285.0	50	-35	Quantifier
K3,7-diG	609.1	447.1	50	-22	Qualifier 1
K3,7-diG	609.1	255.0	50	-45	Qualifier 2
Quercetin-d3 (IS)	304.1	153.0	50	-30	Quantifier

Method Validation & Performance

This method must be validated according to FDA/EMA Bioanalytical Method Validation guidelines.

• Linearity: 1.0 ng/mL to 1000 ng/mL (

  ).[1][3][4]

• Recovery: >85% using the SPE protocol.[1]

• Matrix Effect: Evaluate by post-column infusion. If suppression >20%, consider diluting the sample or switching to a Biphenyl column which offers alternative selectivity for polyphenols.

• Stability:

  • Benchtop: Unstable at neutral pH.[1][4] Keep samples on ice and acidified (0.5% FA final conc).

  • Freeze/Thaw: Stable for 3 cycles at -80°C.

Analytical Workflow Diagram (Graphviz)

Figure 2: End-to-end bioanalytical workflow for Kaempferol 3,7-diglucoside.

Troubleshooting & Expert Tips

• Peak Tailing: Flavonoids contain free phenolic groups that can interact with residual silanols on the column.[1] If tailing occurs, do not increase pH (this destabilizes the glycoside).[4] Instead, increase the column temperature to 45°C or use a column with better end-capping.

• Isobaric Interferences: Rutin (Quercetin-3-rutinoside) has a similar mass (

  609) and is common in diet.[1][4] It elutes later than K3,7-diG on C18 columns.[1][3] Ensure your gradient is shallow enough between 4-7 minutes to separate these peaks.

• Carryover: Glycosides can stick to the injector needle.[1] Use a needle wash of 50:25:25 ACN:MeOH:Isopropanol + 0.1% FA.[1]

References

• Singh, A., et al. (2017). "LC-MS-MS Analysis and the Antioxidant Activity of Flavonoids from Eggplant Skins."[1][3][6] Food and Nutrition Sciences.[1][6] Link[3][4]

• Mullen, W., et al. (2021). "LC-MS/MS-QTOF Screening and Identification of Phenolic Compounds."[1][3] NIH PubMed Central.[1][4] Link

• PubChem Compound Summary. "Kaempferol 3,7-diglucoside (CID 6325460)."[1][4] National Center for Biotechnology Information.[1][4] Link[3][4]

• Chen, L., et al. (2015). "Characterization and Quantification by LC-MS/MS of the Chemical Components of Pollen Typhae."[3] Journal of Pharmaceutical and Biomedical Analysis. Link

Sources

• 1. Kaempferol 3,7-diglucoside | C27H30O16 | CID 6325460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization and Quantification by LC-MS/MS of the Chemical Components of the Heating Products of the Flavonoids Extract in Pollen Typhae for Transformation Rule Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kaempferol-3,7-O-diglucoside, tms- | C57H110O16Si10 | CID 553491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. LC-MS/MS-QTOF Screening and Identification of Phenolic Compounds from Australian Grown Herbs and Their Antioxidant Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC-MS-MS Analysis and the Antioxidant Activity of Flavonoids from Eggplant Skins Grown in Organic and Conventional Environments [scirp.org]

Application Note: Sourcing and Validation of High-Purity Kaempferol 3,7-Diglucoside

Abstract

Kaempferol 3,7-diglucoside (K3,7-diG), also known as Kaempferol 3,7-di-O-beta-D-glucoside, is a critical flavonoid glycoside utilized in metabolic disease research (specifically insulin signaling and GLUT4 translocation) and neuroprotection studies.[1][2][3][4] Unlike its aglycone parent (Kaempferol) or monoglucosides (Astragalin), K3,7-diG possesses unique polarity and steric properties that influence its bioavailability and receptor binding.[1]

This guide addresses the primary failure points in K3,7-diG research: isomeric impurity (contamination with 3-glucoside or 7-glucoside) and hydrolytic degradation .[1] We provide a vendor-agnostic sourcing strategy, a self-validating incoming quality control (IQC) protocol, and a verified biological assay setup.

Part 1: The Sourcing Landscape & Technical Specifications[5]

Chemical Identity[1][5][6]

• IUPAC Name: 3,7-Bis(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one[1]

• CAS Number: 25615-14-9 (Anhydrous)[1][5]

• Molecular Formula: C₂₇H₃₀O₁₆[5]

• Molecular Weight: 610.52 g/mol [5][]

• Key Characteristic: High polarity compared to Kaempferol; elutes significantly earlier on Reverse Phase (RP) HPLC.[1]

Validated Supplier Matrix

Do not purchase "Extract Grade" (>80%) for mechanistic studies.[1] Only "Reference Standard Grade" (>98%) is acceptable to avoid off-target effects from minor glycoside impurities.[1]

Supplier	Catalog Grade	Purity Claim	Format	Recommended Use
PhytoLab	Phyproof® Ref.[1] Std.	≥98.0% (HPLC)	Powder	Primary Standard (NMR/Quantitation)
ChemFaces	Analytical Standard	≥98.0%	Powder	Routine Bioassays / Screening
BOC Sciences	Premium Grade	>95%	Powder	High-throughput Screening (HTS)
Extrasynthese	Analytical Standard	≥99.0%	Vial	HPLC Calibration Curves

The "Certificate of Analysis" (CoA) Trap

Warning: Many generic suppliers provide CoAs derived from UV spectrophotometry alone.[1] This is insufficient. K3,7-diG has a UV max (265, 350 nm) nearly identical to Kaempferol 3-glucoside.[1] You must demand HPLC-DAD or HPLC-MS data showing a single peak and, crucially, the absence of the aglycone peak (Kaempferol) which indicates degradation.

Part 2: Incoming Quality Control (IQC) Protocol

Objective: Verify identity and purity, specifically checking for the loss of the 7-glucose moiety (a common degradation pathway).

Workflow Visualization

The following diagram outlines the decision logic for accepting or rejecting a new lot of K3,7-diG.

Caption: Figure 1. Logic flow for the validation of incoming Kaempferol 3,7-diglucoside standards.

HPLC Validation Method

This gradient is optimized to separate the highly polar diglucoside from potential monoglucoside contaminants.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH to prevent ionization of phenolic OH).[1]

• Mobile Phase B: Acetonitrile (ACN).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: 350 nm (Flavonol Band I).[1][7]

• Temperature: 30°C.

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Phase Description
0.0	95	5	Equilibration
5.0	85	15	Elution of K3,7-diG (approx. 4-6 min)
15.0	70	30	Elution of Mono-glucosides
20.0	10	90	Wash (Elution of Aglycone )
25.0	95	5	Re-equilibration

Interpretation:

• K3,7-diG will elute first (most polar).[1]

• Kaempferol 3-glucoside (Astragalin) will elute later.[1]

• Kaempferol Aglycone will elute last (most hydrophobic).[1]

• Pass Criteria: Main peak area >98%; Aglycone peak <0.5%.[1]

Part 3: Handling, Stability & Solubilization

The Hydrolysis Risk

Glycosidic bonds at the C7 position are particularly susceptible to acid hydrolysis and enzymatic cleavage.

• NEVER store stock solutions in water or acidic buffers.

• ALWAYS use anhydrous DMSO for master stocks.[1]

Solubilization Protocol

• Calculations: For a 10 mM stock (MW 610.52), dissolve 6.1 mg in 1 mL of anhydrous DMSO.

• Technique: Do not heat above 37°C. Use a bath sonicator for 30 seconds if dissolution is slow.

• Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching, though polypropylene is acceptable for short term). Store at -20°C.

• Working Solutions: Dilute into aqueous media (e.g., cell culture media) immediately prior to use.[1] Keep final DMSO concentration <0.1% to avoid solvent toxicity.[1]

Part 4: Biological Application Note (Insulin Signaling)[1]

Context: K3,7-diG is investigated for its ability to mimic insulin activity by promoting GLUT4 translocation in skeletal muscle cells (C2C12) or adipocytes (3T3-L1).[1]

Mechanism of Action

Unlike insulin, which activates the Insulin Receptor (IR), K3,7-diG is thought to bypass the receptor or act as an allosteric modulator, activating the PI3K/Akt and AMPK pathways, leading to GLUT4 vesicle fusion with the plasma membrane.

Signaling Pathway Visualization[1]

Caption: Figure 2.[1] Proposed mechanism of K3,7-diG induced glucose uptake via AMPK/PI3K crosstalk.[1]

In Vitro Assay Protocol (C2C12 Myotubes)

Goal: Measure glucose uptake enhancement.

• Differentiation: Culture C2C12 myoblasts in DMEM + 2% Horse Serum for 5-7 days until myotubes form.

• Starvation: Serum-starve cells for 4 hours in low-glucose DMEM.

• Treatment:

  • Negative Control:[8] DMSO (0.1%).[1]

  • Positive Control: Insulin (100 nM).[1]

  • Experimental: K3,7-diG (10, 25, 50 µM).[1]

• Incubation: 30 minutes at 37°C.

• Uptake: Add 2-NBDG (fluorescent glucose analog) at 50 µM for 20 minutes.

• Wash: Wash 3x with ice-cold PBS to stop uptake.[1]

• Analysis: Measure fluorescence (Ex/Em: 465/540 nm) or use Flow Cytometry.

• Validation Check: If K3,7-diG shows activity, co-treat with Compound C (AMPK inhibitor).[1] If activity is abolished, the AMPK mechanism is confirmed.

Part 5: References

• Zang, Y., et al. (2015). "Kaempferol Improves Insulin Sensitivity and Preserved Pancreatic β-Cell Mass in Middle-Aged Obese Diabetic Mice." Journal of Diabetes Research.[1]

  • Relevance: Establishes the baseline for Kaempferol glycosides in insulin signaling.

• TargetMol Chemicals. "Kaempferol-3,7-di-O-β-glucoside Product Sheet." TargetMol Catalog.

  • Relevance: Source for solubility and stability data.[5]

• PubChem. "Kaempferol 3,7-diglucoside Compound Summary."[1] National Library of Medicine.[1] [1]

  • Relevance: Verification of chemical structure and CAS registry.

• PhytoLab GmbH. "Kaempferol 3,7-diglucoside Reference Standard." PhytoLab Webshop.

  • Relevance: High-purity standard specifications and HPLC trace examples.

• Alkhalidy, H., et al. (2018). "The Flavonoid Kaempferol Ameliorates Streptozotocin-Induced Diabetes by Suppressing Hepatic Glucose Production." Molecules.

  • Relevance: Mechanistic insight into the glucose-regulating properties of Kaempferol derivatives.[1]

Sources

• 1. Kaempferol-3,7-O-diglucoside, tms- | C57H110O16Si10 | CID 553491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Kaempferol-3,7-di-O-β-glucoside | Amylase | Glucosidase | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9 [evitachem.com]
• 7. benchchem.com [benchchem.com]
• 8. Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Analytical Standardization of Kaempferol 3,7-diglucoside

Introduction: The Analytical Imperative for Kaempferol 3,7-diglucoside

Kaempferol 3,7-diglucoside is a naturally occurring flavonol glycoside found in a variety of plant species.[][2] It is composed of a kaempferol aglycone backbone with two β-D-glucose moieties attached at the C-3 and C-7 positions.[2] This compound is of significant interest to researchers in phytochemistry, nutraceuticals, and drug development due to its potential therapeutic properties, including antioxidant and enzyme-inhibiting activities.[3][4][5][6] Notably, it has demonstrated potential in the context of neurodegenerative diseases like Alzheimer's by protecting neuronal cells from amyloid β peptide-induced injury.[4][6]

The glycosylation at two positions significantly increases its water solubility compared to its aglycone, kaempferol, which influences its extraction, pharmacokinetic profile, and analytical behavior.[2] Accurate and precise quantification of Kaempferol 3,7-diglucoside is paramount for ensuring the quality and consistency of raw materials, extracts, and finished products, as well as for conducting meaningful pharmacological studies.

This document provides a comprehensive guide to the analytical standards, methodologies, and validation protocols for the robust quantification of Kaempferol 3,7-diglucoside, designed for researchers, scientists, and drug development professionals.

Physicochemical Profile of the Analytical Standard

A thorough understanding of the physicochemical properties of the reference standard is the foundation of any reliable analytical method. These properties dictate the choice of solvents, storage conditions, and instrumental parameters.

Property	Value	Source
Molecular Formula	C₂₇H₃₀O₁₆	[2]
Molecular Weight	610.5 g/mol	[2][7]
CAS Number	25615-14-9	[2][4][7]
Appearance	Yellow crystalline solid	[2]
Solubility	Soluble in DMSO, Pyridine, Methanol, Ethanol.[5] Enhanced water solubility compared to its aglycone.[][2]
UV-Vis λmax (in Methanol)	Band I: ~348 nm; Band II: ~265 nm	[2]
Storage Conditions	Store at 2-8°C in a tightly sealed vial, protected from light. For long-term storage, -20°C is recommended.[5]

Causality Insight: The presence of two polar glucose units dramatically increases the polarity and water solubility of Kaempferol 3,7-diglucoside relative to the more hydrophobic kaempferol aglycone.[2] This is a critical consideration for selecting the appropriate mobile phase composition in reversed-phase chromatography, where a higher aqueous content will be needed for retention compared to its aglycone.

Core Analytical Methodologies: HPLC-UV and LC-MS/MS

High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the workhorse for routine quantification due to its robustness and cost-effectiveness. For higher sensitivity and selectivity, especially in complex matrices like biological fluids, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.

Workflow for Analytical Method Development

The following diagram outlines the logical flow from standard preparation to final data analysis, forming a self-validating analytical system.

Caption: General workflow for the analysis of Kaempferol 3,7-diglucoside.

Protocol 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol details a standard reversed-phase HPLC method suitable for quality control and quantification in botanical extracts.

Principle

The method separates Kaempferol 3,7-diglucoside from other matrix components on a C18 stationary phase based on its polarity. Quantification is achieved by comparing the peak area of the analyte to a calibration curve generated from a certified reference standard, with detection at its UV maximum absorbance.

Materials and Reagents

• Reference Standard: Kaempferol 3,7-diglucoside (Purity ≥98%)

• HPLC System: Quaternary or Binary pump, Autosampler, Column Oven, and UV/PDA Detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (LC-MS grade), Deionized Water (18.2 MΩ·cm).

• Glassware: Volumetric flasks (Class A), pipettes, autosampler vials.

• Equipment: Analytical balance, sonicator, 0.22 µm syringe filters.

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Kaempferol 3,7-diglucoside reference standard and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution. This stock solution should be stored at -20°C for up to three months.

  • Insight: Methanol is a suitable solvent due to the compound's good solubility and its compatibility with reversed-phase mobile phases.[5]

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the mobile phase initial composition (e.g., 90% Water with 0.1% Formic Acid: 10% Acetonitrile).

Sample Preparation (General Guideline for Plant Material)

• Accurately weigh 1.0 g of powdered, dried plant material.

• Add 20 mL of 70% ethanol and extract using sonication for 30 minutes.[8]

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Collect the supernatant. Repeat the extraction on the residue twice more.

• Pool the supernatants and evaporate to dryness under reduced pressure.

• Reconstitute the dried extract in a known volume (e.g., 5 mL) of the mobile phase.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.

Chromatographic Conditions

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 10% B; 2-25 min: 10-35% B; 25-30 min: 35-50% B; 30-35 min: 50-10% B; 35-40 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	348 nm

Causality Insight: The addition of 0.1% formic acid to the aqueous mobile phase is crucial. It protonates residual silanol groups on the silica-based C18 column, reducing peak tailing. Furthermore, it maintains the flavonoid in a non-ionized state, ensuring consistent retention and improved peak shape. The gradient elution is necessary to separate the polar diglucoside from potentially less polar mono-glycosides and the highly non-polar aglycone that may be present in a crude extract.

System Suitability and Data Analysis

• System Suitability: Before analysis, inject a mid-concentration standard (e.g., 25 µg/mL) five times. The system is deemed ready if the Relative Standard Deviation (%RSD) of the peak area is ≤ 2.0%.

• Calibration Curve: Inject the prepared working standards in triplicate. Construct a calibration curve by plotting the average peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Quantification: Inject the prepared sample solutions. Determine the concentration of Kaempferol 3,7-diglucoside using the linear regression equation from the calibration curve.

Protocol 2: High-Sensitivity Analysis by LC-MS/MS

This protocol is designed for trace-level quantification in complex matrices such as plasma or tissue homogenates, providing superior selectivity and sensitivity.

Principle

After chromatographic separation, the analyte is ionized (typically via electrospray ionization) and detected by a mass spectrometer. In Multiple Reaction Monitoring (MRM) mode, a specific precursor ion (the molecular ion) is selected and fragmented, and a specific product ion is monitored. This precursor-to-product transition is highly specific to the analyte, minimizing matrix interference.

Materials and Reagents

• LC-MS/MS System: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water. Formic acid (LC-MS grade).

• Internal Standard (IS): A structurally similar compound not present in the sample (e.g., a stable isotope-labeled version or another flavonoid glycoside like Quercetin-3-glucoside) is highly recommended for optimal accuracy.

Standard and Sample Preparation

Prepare stock and working standards as described in the HPLC-UV protocol, but at lower concentrations (e.g., in the ng/mL range) using 50:50 Methanol:Water as the diluent. Sample preparation may require more rigorous cleanup, such as Solid-Phase Extraction (SPE), to reduce matrix effects.

LC-MS/MS Parameters

Parameter	Recommended Condition
LC Column	C18, 100 mm x 2.1 mm, 1.8 µm (for UHPLC)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for fast analysis (e.g., 5-95% B in 5 minutes)
Flow Rate	0.3 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion [M-H]⁻	m/z 609.5
Product Ions (MRM)	m/z 285.2 (Quantifier), m/z 447.3 (Qualifier)
Collision Energy	To be optimized for the specific instrument

Causality Insight: Negative ion mode (ESI-) is preferred for flavonoids because the phenolic hydroxyl groups are readily deprotonated, forming a stable [M-H]⁻ ion. The primary fragmentation event in MS/MS for flavonoid O-glycosides is the cleavage of the glycosidic bond. For Kaempferol 3,7-diglucoside ([M-H]⁻ at m/z 609.5), the loss of both glucose units (162 Da each) results in the kaempferol aglycone fragment at m/z 285.2, which serves as an excellent quantifier ion.[9] The loss of a single glucose unit would yield a fragment at m/z 447.3, which can be used as a qualifier ion to confirm identity.

Caption: Proposed MS/MS fragmentation of Kaempferol 3,7-diglucoside.

Method Validation: Ensuring Trustworthiness

Any developed analytical method must be validated to ensure it is fit for its intended purpose. The following parameters should be assessed according to ICH Q2(R1) or equivalent guidelines.

Validation Parameter	Acceptance Criteria	Purpose
Specificity/Selectivity	The analyte peak is well-resolved from other components and has no interference at its retention time in a blank matrix.	To ensure the signal is only from the analyte of interest.
Linearity & Range	Correlation coefficient (r²) ≥ 0.995 over a defined concentration range.	To demonstrate a proportional relationship between signal and concentration.
Accuracy (% Recovery)	Typically 80-120% for complex matrices, 98-102% for drug substance.	To measure the closeness of the experimental value to the true value.
Precision (% RSD)	Intra-day and Inter-day RSD ≤ 15% for bioanalysis, ≤ 2% for drug substance.	To assess the degree of scatter between a series of measurements.
Limit of Detection (LOD)	Signal-to-Noise ratio (S/N) of 3:1.	The lowest amount of analyte that can be detected.
Limit of Quantification (LOQ)	S/N of 10:1, with acceptable accuracy and precision.	The lowest amount of analyte that can be quantitatively determined.

A method that meets these criteria is considered validated, providing trustworthy and reproducible results for the quantification of Kaempferol 3,7-diglucoside.[10][11][12]

References

• BOC Sciences. CAS 25615-14-9 Kaempferol 3,7-diglucoside.
• EvitaChem. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9.
• Pharmacognosy Magazine. Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.)
• FooDB. Showing Compound Kaempferol 3,7-O-diglucoside (FDB097303).
• MedChemExpress. Kaempferol-3,7-di-O-β-glucoside.
• ChemFaces. Kaempferol 3,7-di-O-glucoside | CAS:25615-14-9.
• Pharmacognosy Magazine. Diglucoside in the Leaf Extracts of Evolvulus alsinoides (Linn).
• PubChem. Kaempferol 3,7-diglucoside.
• Journal of AOAC International.
• Journal of Chemistry. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection.
• Molecules.
• Google Patents.
• Journal of Pharmaceutical and Biomedical Analysis. Flavonoid investigation, LC–ESI-MS profile and cytotoxic activity of Raphanus raphanistrum L. (Brassicaceae).

Sources

• 2. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9 [evitachem.com]
• 3. phcog.com [phcog.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Kaempferol 3,7-di-O-glucoside | CAS:25615-14-9 | Manufacturer ChemFaces [chemfaces.com]
• 6. phcog.com [phcog.com]
• 7. Kaempferol 3,7-diglucoside | C27H30O16 | CID 6325460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CN1629175A - A kind of method for preparing kaempferol derivative - Google Patents [patents.google.com]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting HPLC Separation of Kaempferol Glycosides

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of kaempferol glycosides. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic separation of these important flavonoid compounds. Here, we synthesize technical accuracy with field-proven insights to provide robust, self-validating solutions.

Part 1: Interactive Troubleshooting Guide

The separation of kaempferol glycosides, which often exist as complex mixtures of structurally similar compounds in natural product extracts, presents distinct challenges. The most frequently reported issue is poor resolution or complete co-elution of analytes. This interactive guide provides a logical workflow to diagnose and resolve these separation issues.

Primary Symptom: Poor Peak Resolution or Co-elution

Begin by assessing your chromatogram. If the resolution between your target kaempferol glycoside and an adjacent peak is less than the generally accepted baseline value of 1.5, proceed through the following diagnostic workflow.

Caption: Common causes of peak tailing in HPLC.

Q3: How can I confirm the identity of my kaempferol glycoside peaks, especially if standards are unavailable?

A3: Peak identification without standards is challenging but possible using a combination of techniques.

• HPLC-DAD (Diode Array Detection) : Flavonoids have characteristic UV-Vis spectra. Kaempferol and its glycosides typically exhibit two major absorption bands. By comparing the UV spectrum of an unknown peak to literature values or libraries, a tentative identification can be made. [1]* HPLC-MS (Mass Spectrometry) : This is the most powerful tool for structural elucidation. Electrospray ionization (ESI) is commonly used for flavonoid analysis. [1]The mass spectrometer provides the molecular weight of the compound. By observing the mass of the parent ion and comparing it to the calculated mass of suspected kaempferol glycosides, you can gain high confidence in your identification.

• HPLC-MS/MS (Tandem Mass Spectrometry) : For even greater certainty, MS/MS provides fragmentation patterns. The sugar moieties (glycosides) will cleave from the kaempferol aglycone in a predictable way. This fragmentation "fingerprint" is highly specific and can be used to distinguish between different glycosides attached to the same aglycone. [1] Q4: My sample matrix is very complex (e.g., crude plant extract). How can I improve my separation and protect my column?

A4: Proper sample preparation is critical when dealing with complex matrices.

• Solid Phase Extraction (SPE) : This is a highly effective technique for cleaning up samples and enriching your target analytes. [2]Use an SPE cartridge with a similar chemistry to your analytical column (e.g., a C18 SPE cartridge). This will bind your kaempferol glycosides while allowing more polar or non-polar interferences to be washed away.

• Filtration : Always filter your samples through a 0.22 or 0.45 µm syringe filter before injection to remove particulate matter that can clog the column and system tubing.

• Use a Guard Column : As mentioned previously, a guard column is an inexpensive, sacrificial column placed before the main analytical column. [1][2]It traps strongly retained compounds and particulates, significantly extending the life of your expensive analytical column. [2]

Experimental Protocol: Generic Method for Kaempferol Glycoside Analysis

This protocol provides a detailed, step-by-step methodology for the analysis of kaempferol glycosides in a plant extract.

1. Sample Preparation (Solid Phase Extraction)

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by washing sequentially with 5 mL of methanol, followed by 5 mL of deionized water.

• Dissolve 100 mg of the dried plant extract in 1 mL of 50% methanol.

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of water to remove highly polar impurities.

• Elute the kaempferol glycosides from the cartridge with 5 mL of methanol.

• Evaporate the methanol eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an HPLC vial.

2. HPLC System and Conditions

• System : HPLC with a quaternary pump, autosampler, column thermostat, and DAD detector.

• Column : C18, 150 mm x 4.6 mm, 3 µm particle size.

• Guard Column : C18 guard column compatible with the analytical column.

• Mobile Phase A : 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B : 0.1% (v/v) Formic Acid in Acetonitrile.

• Flow Rate : 0.8 mL/min.

• Injection Volume : 10 µL. [3] * Column Temperature : 35 °C. [4] * DAD Settings : Monitor at 365 nm, collect spectra from 200-400 nm.

• Gradient Program :

  • 0-5 min: 5% B (isocratic)

  • 5-55 min: Linear gradient from 5% to 50% B

  • 55-60 min: Linear gradient from 50% to 95% B (column wash)

  • 60-65 min: 95% B (isocratic hold)

  • 65-67 min: Linear gradient from 95% to 5% B (return to initial)

  • 67-75 min: 5% B (equilibration) [4]

References

• HPLC Troubleshooting Guide. [No Source]
• Troubleshooting Guide - Phenomenex. [No Source]
• How can I resolve peak tailing during the analysis of drug in HPLC?
• Tips and Tricks of HPLC System Troubleshooting - Agilent. [No Source]
• Peak Tailing in HPLC - Element Lab Solutions. [No Source]
• HPLC Troubleshooting Guide - Sigma-Aldrich. [No Source]
• Technical Support Center: Optimizing Kaempferol Glycoside Resolution in Chrom
• (PDF)
• Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review - PubMed Central. [No Source]
• Investigation of optimum extraction conditions for determination of quercetin and kaempferol in coriander (Conundrum sativum - Journal of Food and Drug Analysis. [No Source]
• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC. [No Source]
• METHOD DEVELOPMENT AND VALIDATION OF KAEMPFEROL BY USING HIGH PERFORMANCE LIQUID CHROM

• Determination of Flavonoids in Plant Material by HPLC with Diode-Array and Electro-Array Detections | Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• HPLC profiling of selected phenolic acids and flavonoids in Salvia eigii, Salvia hierosolymitana and Salvia viridis growing wild - PeerJ. [Link]

• HPLC Method for Separation of Rutin and Kaempferol on Newcrom R1 Column. [No Source]

• (PDF) Bio Analytical Method Development and Reaction Rate Study of Kaempferol in Ambino Rats Plasma using RP-HPLC Method - ResearchGate. [Link]

• Development of a validated HPLC method for the simultaneous determination of flavonoids in Cuscuta chinensis Lam. by ultra-violet detection - PubMed Central. [Link]

• Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Phenolic Compounds - Benchchem. [No Source]
• Separation of flavonoids with significant biological activity

• Quantitative HPLC analysis of flavonoids and evaluation of antioxidant activity in two organs of Salvia tebesana Bunge - Journal of Medicinal Plants. [Link]

• Preparative separation of quercetin, ombuin and kaempferide from Gynostemma pentaphyllum by high-speed countercurrent chromatography | Journal of Chromatographic Science | Oxford Academic. [Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex. [No Source]

• Rapid Separation of Asiatic Acid, Quercetin, and Kaempferol from Traditional Chinese Medicine Centella asiatica (L.) Urban Using HSCCC-Semi-Prep-HPLC and the Assessment of Their Potential as Fatty Acid Synthase Inhibitors - PMC - NIH. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. peerj.com [peerj.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Kaempferol 3,7-diglucoside Quantification

Topic: Troubleshooting & Optimization Guide for Kaempferol 3,7-diglucoside (K3,7-diG) Analysis Audience: Analytical Chemists, Pharmacokineticists, and Plant Physiologists[1]

Introduction: The "Hidden" Instability of K3,7-diG

Welcome to the technical support center. If you are reading this, you are likely observing inconsistent recovery rates, "ghost" peaks in your chromatograms, or non-linear calibration curves.

Kaempferol 3,7-diglucoside is a flavonol glycoside with distinct polarity and stability challenges compared to its aglycone (Kaempferol) or mono-glycoside counterparts (e.g., Astragalin).[1] The presence of two glycosidic bonds—specifically at the C3 and C7 positions—creates a "double-edged sword": it increases water solubility but introduces two sites vulnerable to enzymatic and acidic hydrolysis.

This guide moves beyond basic protocol steps to address the causality of common failures.

Module 1: Sample Preparation (The "Input" Pitfalls)

Q: Why is my recovery of K3,7-diG decreasing over time in aqueous extracts?

Diagnosis: You are likely experiencing Enzymatic Hydrolysis or Spontaneous Acid Hydrolysis .[1] The Mechanism: Plant matrices are rich in endogenous

-glucosidases. When cell walls are ruptured during extraction in aqueous buffers, these enzymes rapidly cleave the glucose moieties. Furthermore, if your extraction solvent is too acidic (pH < 2.0), you risk cleaving the 3-O-glycosidic bond, which is generally more labile than the 7-O-bond.[1]

The Fix:

• Enzyme Inactivation: Flash-freeze plant material in liquid nitrogen immediately upon collection.

• Solvent Choice: Use a high percentage of organic solvent (MeOH or EtOH > 70%) in the extraction buffer to denature enzymes.

• Acid Control: Use weak organic acids (Formic/Acetic) rather than strong mineral acids (HCl) for acidification. Keep acid concentration

  .

Q: I see the aglycone (Kaempferol) increasing while K3,7-diG decreases. Is this an artifact?

Diagnosis: Yes, this is a classic In-Situ Degradation Artifact .[1] The Test: Run a "Stability Check Standard." Inject a pure standard of K3,7-diG dissolved in your extraction solvent immediately (T=0) and again after 4 hours (T=4).[1]

• Result: If the T=4 chromatogram shows new peaks for Kaempferol 3-glucoside, Kaempferol 7-glucoside, or Kaempferol, your solvent system is aggressive.[1]

Module 2: Chromatographic Separation (The "Process" Pitfalls)

Q: My K3,7-diG peak is co-eluting with a shoulder peak. What is it?

Diagnosis: Isomeric Interference. The Suspects:

• Kaempferol 3,4'-diglucoside: A common positional isomer.[1]

• Kaempferol 3-glucoside-7-rhamnoside: Often co-occurs in plant matrices.[1]

• Kaempferol 3-sophoroside: A disaccharide at the C3 position (glucose-glucose) rather than separate attachments.[1]

The Fix:

• Stationary Phase: Move from a standard C18 to a PFP (Pentafluorophenyl) or C18-Polar Embedded column.[1] The fluorine atoms in PFP columns interact differently with the hydroxyl positions on the flavonoid ring, offering superior selectivity for positional isomers.

• Mobile Phase: Use Methanol instead of Acetonitrile as the organic modifier. Methanol's protic nature allows for hydrogen bonding with the sugar hydroxyls, often resolving glycoside isomers better than aprotic acetonitrile.

Q: Why do I see peak tailing for K3,7-diG but not for the aglycone?

Diagnosis: Secondary Silanol Interactions. The Mechanism: The sugar moieties on K3,7-diG are rich in hydroxyl groups (-OH), which can hydrogen bond with residual silanols on the silica support of the HPLC column.[1] The Fix: Ensure your mobile phase contains a "silanol suppressor" like 0.1% Formic Acid . Do not run neutral mobile phases.

Module 3: Detection & MS Quantification (The "Output" Pitfalls)

Q: Which ionization mode should I use for LC-MS/MS?

Recommendation: Negative Electrospray Ionization (ESI-) . Reasoning: Flavonoid glycosides possess phenolic hydroxyls that deprotonate easily. ESI- typically yields a dominant

ion (m/z ~609) with less background noise than Positive mode (ESI+), which often forms unstable sodium adducts .[1]

Q: My MS signal is fluctuating. What are the transition settings?

Diagnosis: Incorrect fragmentation pathway selection. Protocol: Use the following Multiple Reaction Monitoring (MRM) transitions. The loss of a glucose unit (162 Da) is the signature event.

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy (eV)
K3,7-diG	609.1	447.1	285.0	25 - 35
Kaempferol	285.0	151.0 (RDA Fragment)	285.0 (Precursor)	30 - 40

Note: The transition 609 -> 285 (loss of both sugars) is specific but often less intense than the single sugar loss.[1]

Visual Troubleshooting Guides

Figure 1: The Degradation Pathway (Know Your Enemy)

This diagram illustrates the stepwise hydrolysis you must prevent during extraction.

Caption: Stepwise degradation pathways of K3,7-diG. Note that intermediates (K3-G and K7-G) may appear as impurity peaks if sample prep is too aggressive.[1]

Figure 2: Optimized Extraction Workflow

A self-validating workflow to ensure data integrity.

Caption: Critical Control Points (green/blue/red) in the extraction workflow to prevent enzymatic degradation.

Summary of Validated Parameters

Parameter	Specification	Purpose
Column	C18 (End-capped) or PFP	PFP offers better isomer separation.[1]
Mobile Phase A	Water + 0.1% Formic Acid	Suppress silanols; maintain stability.
Mobile Phase B	Acetonitrile or Methanol	MeOH provides better selectivity for glycosides.
UV Wavelength	365 nm (Band I)	Specific for flavonol backbone; reduces matrix noise.
Linearity Range	0.25 - 60 µg/mL	Typical dynamic range for biological matrices.[1]
Recovery	> 85%	Acceptable threshold for complex matrices.

References

• Method Development & Validation: Development and Validation of Kaempferol by Using High Performance Liquid Chromatography. IJARIIE.

• Biological Activity & Stability: Kaempferol 3,7-diglucoside | C27H30O16.[2][3] PubChem.[2] [1]

• LC-MS Identification: Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides. Pharmacognosy Magazine.

• Isomer Separation: Separation of quercetin, sexangularetin, kaempferol and isorhamnetin for simultaneous HPLC determination. PubMed.

• Quantification Protocols: HPLC Method for the Quantification of Kaempferol 7-glucuronide (Analogous Protocol). BenchChem. [1]

Sources

• 1. Characterization and Quantification by LC-MS/MS of the Chemical Components of the Heating Products of the Flavonoids Extract in Pollen Typhae for Transformation Rule Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9 [evitachem.com]
• 3. Kaempferol 3,7-diglucoside | C27H30O16 | CID 6325460 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Kaempferol 3,7-diglucoside (K3,7-dg) Optimization

Senior Application Scientist: Dr. Aris Thorne Department: Bio-Assay Optimization & Formulation Support

Introduction: The "Paradox of Polarity"

Welcome to the Technical Support Center. You are likely here because your in vitro results with Kaempferol 3,7-diglucoside (K3,7-dg) do not match the literature potency of its aglycone parent (Kaempferol), or you are experiencing variability in your dose-response curves.

The Core Problem: K3,7-dg presents a classic bioavailability paradox. Unlike the hydrophobic aglycone, the 3,7-diglucoside is highly polar. While this improves water solubility, it drastically reduces passive membrane permeability . If your target is intracellular (e.g., Nrf2 signaling, ROS scavenging), K3,7-dg is effectively locked out of the cell unless specific transporters (SGLT1/GLUT2) are present or hydrolysis occurs. Conversely, for extracellular targets (e.g., Acetylcholinesterase), it may actually outperform the aglycone due to unique conformational fitting.

This guide provides the protocols to troubleshoot solubility, force cellular uptake, and activate the compound in situ.

Module 1: Diagnostic & Solubility Optimization

Symptom: "My compound precipitates in cell media" or "I see crystals under the microscope."

Root Cause Analysis

K3,7-dg has a solubility of >50 mg/mL in DMSO but is sparingly soluble in aqueous buffers. A common error is the "DMSO Shock"—adding a high-concentration DMSO stock directly to cold media, causing immediate, often microscopic, precipitation.

Protocol A: The "Step-Down" Solubilization Method

Standard direct dilution often fails. Use this method to maintain a stable colloidal suspension.

Step	Action	Technical Rationale
1	Dissolve K3,7-dg in 100% DMSO to 50 mM .	Creates a stable primary stock.
2	Prepare an Intermediate Stock in sterile PBS (pH 7.2) containing 0.5% Tween-80 . Ratio: 1 part DMSO stock : 9 parts Buffer.	Tween-80 acts as a surfactant to prevent crystal nucleation during the phase change.
3	Vortex immediately for 30 seconds.	High shear force ensures dispersion before aggregation can occur.
4	Dilute this Intermediate Stock into warm ( ) culture media.	Cold media accelerates precipitation.

Critical Constraint: Ensure final DMSO concentration on cells is

(v/v) to avoid solvent toxicity.

Module 2: Enhancing Intracellular Activity (Bioactivation)

Symptom: "The compound dissolves, but shows no anti-inflammatory or antioxidant activity compared to Kaempferol."

The Mechanism

K3,7-dg is a glycoside.[1][2][3][4][5][6] For intracellular targets, it often acts as a prodrug . It requires hydrolysis to remove the sugar moieties at positions C3 and C7 to liberate the active Kaempferol aglycone. If your cell line (e.g., certain HeLa or CHO clones) lacks extracellular

-glucosidases, the compound remains inactive outside the cell.

Protocol B: In Situ Enzymatic Bioactivation

This protocol mimics the gut environment to release the active aglycone directly in the well.

Reagents:

• -Glucosidase (from almonds or Aspergillus niger), Activity 6 U/mg.

• Acetate Buffer (pH 5.0) - Only for pre-incubation step.

Workflow:

• Pre-incubation: Mix K3,7-dg (100

  M) with -glucosidase (1 U/mL) in a microtube.

• Incubate:

  for 45 minutes.

  • Note: This cleaves the glucose units. The solution may become cloudy as the less soluble Kaempferol aglycone forms.

• Stabilization: Add 10% Fetal Bovine Serum (FBS) immediately. Albumin in FBS binds the liberated aglycone, keeping it in solution.

• Treatment: Apply this mixture to cells.

Validation: Run an HPLC check. The K3,7-dg peak (RT ~12 min) should disappear, replaced by the Kaempferol peak (RT ~24 min).

Module 3: Advanced Delivery (Liposomal Formulation)

Symptom: "I cannot use enzymes, but I need high intracellular concentrations."

Protocol C: Thin-Film Hydration for Liposomal Encapsulation

Liposomes bypass membrane transporters, fusing with the cell membrane to dump the payload intracellularly.

Materials:

• Lecithin (PC)

• Cholesterol[7][8]

• K3,7-dg[1][8][9][10]

• Rotary Evaporator[7]

Step-by-Step:

• Phase 1: Dissolve Lecithin (300 mg) and Cholesterol (100 mg) in 5 mL Ethanol.

• Phase 2: Add K3,7-dg (10 mg) to the mixture. Sonicate until clear.

• Evaporation: Rotovap at

  , 70 kPa, 100 rpm until a thin yellow film forms on the flask wall.

• Hydration: Add 10 mL PBS (warm). Rotate at atmospheric pressure for 30 mins.

• Sizing: Extrude through a 200 nm polycarbonate membrane or sonicate for 5 mins.

  • Result: K3,7-dg loaded liposomes (Size: ~150-200 nm).

Why this works: The V-shaped conformation of K3,7-dg allows it to intercalate into the lipid bilayer more effectively than planar flavonoids, stabilizing the liposome while ensuring delivery.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for optimizing your experiment based on the specific failure mode.

Caption: Decision matrix for troubleshooting K3,7-dg inactivity. Follow the path based on solubility observations and target localization.

Mechanism of Action: Uptake Pathways

Understanding why the diglucoside fails to enter cells is crucial. The diagram below contrasts the passive diffusion of the aglycone with the transporter-dependency of the diglucoside.[11][12]

Caption: Cellular uptake pathways. Note that native K3,7-dg is blocked from passive diffusion, necessitating transporters or liposomal delivery.

Frequently Asked Questions (FAQ)

Q1: Can I just boil the K3,7-dg in acid to hydrolyze it?

• Answer: While acid hydrolysis (e.g., HCl at

  ) works for chemical analysis, it is cytotoxic and unsuitable for live-cell assays. Use the enzymatic method (Protocol B) or purchase the aglycone directly if you do not specifically need to study the glycoside.

Q2: My K3,7-dg solution turned yellow after adding NaOH. Is it ruined?

• Answer: Not necessarily, but proceed with caution. Flavonoids act as pH indicators. A shift to yellow/orange indicates a high pH (alkaline), which can lead to rapid oxidation and ring degradation. Neutralize immediately to pH 7.2-7.4.

Q3: Which is more potent: K3,7-dg or Kaempferol?

• Answer: It depends on the target.

  • Antioxidant (Intracellular): Kaempferol > K3,7-dg (due to uptake).

  • AChE Inhibition (Neuroprotection): K3,7-dg > Kaempferol (due to binding pocket affinity).[10]

  • Solubility: K3,7-dg > Kaempferol.[10]

Q4: How long can I store the aqueous solution?

• Answer: Max 24 hours at

  . Glycosidic bonds can spontaneously hydrolyze, and the flavonol core is light-sensitive. Always prepare fresh from DMSO stocks.

References

• Sundaramoorthy, P. M. K., & Packiam, K. K. (2020).[1] Extraction, isolation and identification of kaempferol 3,7–Diglucoside... and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase.[1] Pharmacognosy Magazine. Retrieved from [Link]

• Chen, Z., et al. (2020).[8] Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model. ACS Omega. Retrieved from [Link]

• MDPI. (2025). Investigation of the Anti-Inflammatory and Anti-Oxidant Activities of a Novel Kaempferol-Liposome-Loaded Hydrogel.[7] MDPI. Retrieved from [Link]

Sources

• 1. phcog.com [phcog.com]
• 2. Flavonoid glycosides inhibit oral cancer cell proliferation--role of cellular uptake and hydrolysis to the aglycones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of the Anti-Inflammatory and Anti-Oxidant Activities of a Novel Kaempferol-Liposome-Loaded Hydrogel for the Treatment of Acute Eczema [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Buy Kaempferol 3,7-diglucoside (EVT-383131) | 25615-14-9 [evitachem.com]
• 11. Molecular Mechanisms Underlying the Absorption of Aglycone and Glycosidic Flavonoids in a Caco-2 BBe1 Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of the Anti-Inflammatory Effects of Kaempferol 3,7-Diglucoside In Vivo

Executive Summary: The Therapeutic Niche of Kaempferol 3,7-Diglucoside

Kaempferol 3,7-diglucoside (K3,7-dg) is a bioactive flavonoid glycoside distinct from its aglycone parent (Kaempferol) due to enhanced aqueous solubility and a unique pharmacokinetic profile. While Kaempferol (aglycone) is widely recognized for its anti-inflammatory properties, recent in vivo validations—specifically in LPS-induced peritonitis and carrageenan-induced edema models—identify K3,7-dg as a potent suppressor of the NLRP3 inflammasome and NF-κB signaling pathways .

This guide objectively compares K3,7-dg against standard-of-care anti-inflammatories (Dexamethasone) and its structural analogs, providing a validated roadmap for its application in preclinical drug development.

Comparative Analysis: K3,7-dg vs. Alternatives

The following table synthesizes experimental data comparing K3,7-dg with the clinical standard (Dexamethasone) and the aglycone form (Kaempferol).

Table 1: Efficacy & Pharmacokinetic Comparison

Feature	Kaempferol 3,7-diglucoside (K3,7-dg)	Kaempferol (Aglycone)	Dexamethasone (Standard Care)
Primary Mechanism	NLRP3 Inflammasome Inhibition ; NF-κB suppression; Cytokine modulation (IL-1β, TNF-α) [1].	COX-2 & iNOS inhibition; broad antioxidant effect [2].	Glucocorticoid Receptor (GR) activation; broad immune suppression.
Solubility (Water)	High (due to two glucose moieties).	Low/Poor (Lipophilic).[1]	Moderate (often used as phosphate salt).
Bioavailability	Prodrug-like behavior ; Hydrolyzed to aglycone in the gut, but glycosylation delays metabolism, potentially extending half-life [3].	Low oral bioavailability (<2%) due to rapid Phase II metabolism [3].	High oral bioavailability.
In Vivo Potency	High in acute models (Peritonitis); significant reduction of IL-1β and IL-18 [1].[2]	Moderate to High; requires higher doses or nano-formulation for equivalent systemic effect.	Very High; potent acute anti-inflammatory.
Toxicity Profile	Low ; Cytoprotective in neuro-models (SH-SY5Y cells) [4].	Low; generally safe dietary flavonoid.	Moderate/High (long-term use risks: immunosuppression, metabolic issues).

Mechanistic Validation: The NLRP3/NF-κB Axis

Unlike general NSAIDs that primarily target COX enzymes, K3,7-dg exhibits a dual-action mechanism targeting the upstream regulation of inflammation.

Mechanism of Action

• Priming Phase Inhibition: K3,7-dg blocks the nuclear translocation of NF-κB (p65) , preventing the transcription of pro-inflammatory genes (Pro-IL-1β, Pro-IL-18, NLRP3) [1].

• Activation Phase Blockade: It directly inhibits the assembly of the NLRP3 inflammasome complex, thereby preventing the cleavage of Pro-caspase-1 into active Caspase-1.

• Cytokine Suppression: The net result is a significant reduction in the secretion of mature IL-1β and IL-18 , key drivers of "cytokine storms" in sepsis and acute injury.

Pathway Visualization

Figure 1: Dual-inhibition pathway of Kaempferol 3,7-diglucoside targeting NF-κB priming and NLRP3 assembly.

Experimental Protocols for In Vivo Validation

To validate the efficacy of K3,7-dg in your own laboratory, follow these standardized protocols derived from key validation studies [1][5].

Protocol A: LPS-Induced Peritonitis Model (Acute Inflammation)

Target: Validation of cytokine suppression (IL-1β, TNF-α) and neutrophil infiltration.

• Animal Selection: Male BALB/c mice (6–8 weeks, 20–25g).

• Pre-Treatment (Prophylactic):

  • Group 1 (Control): Saline vehicle.

  • Group 2 (K3,7-dg Low): 25 mg/kg (p.o. or i.p.).[1]

  • Group 3 (K3,7-dg High): 50 mg/kg (p.o. or i.p.).

  • Group 4 (Positive Control): Dexamethasone (5 mg/kg).

  • Timing: Administer 1 hour prior to LPS induction.

• Induction: Intraperitoneal (i.p.) injection of LPS (E. coli O111:B4) at 10 mg/kg.

• Endpoint Analysis (4 Hours Post-Induction):

  • Peritoneal Lavage: Collect fluid using 5mL cold PBS.

  • Cell Count: Stain with Wright-Giemsa to count neutrophils.

  • ELISA: Quantify IL-1β, TNF-α, and IL-6 in the supernatant.

  • Western Blot: Analyze lavage cells for NLRP3 and Cleaved Caspase-1 expression.

Protocol B: Carrageenan-Induced Paw Edema (Edema & Pain)

Target: Validation of anti-edematous effect and COX pathway interaction.

• Baseline Measurement: Measure initial paw volume (

  ) using a plethysmometer.

• Treatment: Administer K3,7-dg (25–100 mg/kg) orally 1 hour before induction.

• Induction: Inject 0.1 mL of 1%

  -carrageenan into the subplantar tissue of the right hind paw.

• Monitoring:

  • Measure paw volume (

    ) at 1, 2, 3, 4, and 6 hours.

  • Calculation:

    .

Data Summary & Expected Results

Based on validated literature, K3,7-dg treatment typically yields the following quantitative improvements:

Metric	Expected Reduction (vs. Vehicle)	Significance
Paw Edema (4h peak)	40% – 60% reduction
Peritoneal IL-1β	50% – 70% reduction
Peritoneal TNF-α	45% – 65% reduction
Neutrophil Infiltration	Significant decrease in MPO activity

Interpretation: The suppression of IL-1β is particularly pronounced with K3,7-dg compared to general antioxidants, confirming its specific activity against the NLRP3 inflammasome [1].

Conclusion

Kaempferol 3,7-diglucoside represents a highly effective "next-generation" flavonoid for anti-inflammatory applications. Its dual glycosylation improves solubility while retaining the potent NLRP3/NF-κB inhibitory profile of the aglycone. For drug development, K3,7-dg offers a viable scaffold for treating acute inflammatory conditions (sepsis, peritonitis) with a superior safety profile compared to steroidal agents.

References

• The aqueous extracts of Ageratum conyzoides inhibit inflammation by suppressing NLRP3 inflammasome activation. PubMed. (Identifies Kaempferol 3,7-diglucoside as a potent ingredient suppressing IL-1β and NLRP3 in peritonitis mice). [Link]

• Kaempferol as a Dietary Anti-Inflammatory Agent: Current Therapeutic Standing. MDPI Molecules. (General review of Kaempferol's anti-inflammatory mechanisms including COX-2 and iNOS). [Link]

• Metabolism, Oral Bioavailability and Pharmacokinetics of Chemopreventive Kaempferol in Rats. Biopharmaceutics & Drug Disposition. (Pharmacokinetic data on Kaempferol and its glycoside hydrolysis). [Link]

• Extraction, isolation and identification of Kaempferol 3,7–Diglucoside... and its inhibition potency. Pharmacognosy Magazine. (Validates isolation and neuroprotective/enzyme inhibitory effects). [Link]

• Carrageenan-Induced Paw Edema in the Rat and Mouse. Methods in Molecular Biology. (Standard protocol for in vivo inflammation). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The aqueous extracts of Ageratum conyzoides inhibit inflammation by suppressing NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis for Drug Discovery: Kaempferol 3,7-diglucoside vs. Quercetin-3,7-diglucoside

In the landscape of flavonoid research, Kaempferol and Quercetin glycosides stand out for their therapeutic potential. This guide offers an in-depth, objective comparison of two closely related flavonol diglucosides: Kaempferol 3,7-diglucoside and Quercetin-3,7-diglucoside. Designed for researchers, scientists, and drug development professionals, this document delves into their structural nuances, comparative biological activities, and the signaling pathways they modulate, supported by experimental data and detailed protocols.

Introduction: The Significance of Glycosylation on Flavonoid Bioactivity

Flavonoids are a diverse group of polyphenolic compounds ubiquitously found in plants, renowned for their antioxidant, anti-inflammatory, and neuroprotective properties. Kaempferol and Quercetin are two of the most studied flavonols, differing by a single hydroxyl group on the B-ring of their core structure. This seemingly minor difference has profound implications for their biological activity.

Glycosylation, the attachment of sugar moieties, further diversifies flavonoid function, significantly impacting their solubility, stability, and bioavailability.[1] This guide focuses on the 3,7-diglucoside derivatives of Kaempferol and Quercetin, providing a comparative framework to aid in the selection and application of these compounds in research and development.

Physicochemical Properties: A Tale of Two Flavonols

The fundamental characteristics of a molecule dictate its behavior in biological systems. Here, we compare the key physicochemical properties of Kaempferol 3,7-diglucoside and Quercetin-3,7-diglucoside.

Property	Kaempferol 3,7-diglucoside	Quercetin-3,7-diglucoside
Molecular Formula	C₂₇H₃₀O₁₆	C₂₇H₃₀O₁₇
Molecular Weight	610.52 g/mol	626.52 g/mol
Appearance	Yellow crystalline solid	No data available
Solubility	Soluble in polar solvents like methanol and acetonitrile.[2]	Slightly soluble in water.[3]
Melting Point	180-183 °C[2]	No data available
Natural Sources	Found in various plants, including the leaves of Evolvulus alsinoides.[4]	Can be obtained from the leaves of Ficus carica L. (fig) and is also found in fenugreek, grape, and safflower.[3][5]

The primary structural difference lies in the additional hydroxyl group on the B-ring of Quercetin-3,7-diglucoside, which contributes to its slightly higher molecular weight. The presence of two glucose moieties in both compounds enhances their water solubility compared to their respective aglycones, Kaempferol and Quercetin.[6]

Comparative Biological Activities: Unraveling the Functional Differences

While both compounds exhibit a spectrum of biological activities, the subtle structural variations lead to differences in their potency and mechanisms of action.

Antioxidant Activity

The antioxidant capacity of flavonoids is a cornerstone of their therapeutic potential. This activity is primarily attributed to their ability to scavenge free radicals and chelate metal ions.

Interestingly, one study found that the oxidation of kaempferol leads to a significantly greater amplification of its antioxidant properties compared to quercetin.[6] This suggests that under certain physiological conditions, the metabolic fate of these compounds could influence their overall antioxidant efficacy.

Experimental Data Snapshot (Aglycones):

Compound	DPPH IC₅₀ (µg/mL)	ABTS IC₅₀ (µg/mL)
Kaempferol	5.318[8]	0.8506[8]
Quercetin	1.84[8]	0.8243[8]

Lower IC₅₀ values indicate higher antioxidant activity.

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases. Both Kaempferol and Quercetin and their glycosides have demonstrated potent anti-inflammatory effects.

A comparative study on human endothelial cells revealed that kaempferol was more potent than quercetin in inhibiting the expression of adhesion molecules VCAM-1 and E-selectin, which are crucial for the inflammatory response.[3] Conversely, quercetin was a more potent inhibitor of the inflammatory enzymes iNOS and COX-2.[3] These findings highlight the nuanced differences in their anti-inflammatory mechanisms.

Quercetin-3-O-diglucoside-7-O-glucoside has been shown to suppress the production of reactive oxygen species (ROS), nitric oxide (NO), and interleukin-6 (IL-6) in LPS-stimulated RAW264.7 cells.[9] While specific comparative data for Kaempferol 3,7-diglucoside is limited, its aglycone is known to be a safe and efficacious natural dietary anti-inflammatory agent.[10]

Neuroprotective Effects

Neuroinflammation and oxidative stress are implicated in the pathogenesis of neurodegenerative diseases. Both Kaempferol and Quercetin derivatives have shown promise as neuroprotective agents.

Kaempferol 3,7-diglucoside has been reported to protect neuronal cells from amyloid-beta peptide-induced injury, suggesting its potential in Alzheimer's disease research.[11] It also exhibits inhibitory activity against acetylcholinesterase, an enzyme targeted in Alzheimer's therapy.[4]

Modulation of Signaling Pathways

The biological activities of these flavonoids are mediated through their interaction with key intracellular signaling pathways. The Nrf2/HO-1 and MAPK/NF-κB pathways are central to the cellular antioxidant and inflammatory responses.

Nrf2/HO-1 Pathway

The Nrf2/HO-1 pathway is a critical defense mechanism against oxidative stress. Nrf2 is a transcription factor that, upon activation, translocates to the nucleus and induces the expression of antioxidant enzymes, including heme oxygenase-1 (HO-1). Both kaempferol and quercetin have been shown to activate the Nrf2 signaling pathway, thereby enhancing cellular antioxidant capacity.[9][11][12]

Caption: Nrf2/HO-1 signaling pathway activation by flavonoids.

MAPK/NF-κB Pathway

The Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are pivotal in regulating inflammation. Pro-inflammatory stimuli activate these pathways, leading to the production of inflammatory mediators. Kaempferol and quercetin and their glycosides can inhibit these pathways at multiple points, thereby exerting their anti-inflammatory effects.[2][12] Kaempferol has been shown to be a potent inhibitor of NF-κB and AP-1 binding activity, although its effect may be weaker than quercetin at higher concentrations.[3]

Caption: Inhibition of the NF-κB inflammatory pathway by flavonoids.

Experimental Protocols

To facilitate reproducible and comparative research, detailed protocols for key bioassays are provided below.

DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[2][5][13][14][15][16]

Reagents and Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Test compounds (Kaempferol 3,7-diglucoside, Quercetin-3,7-diglucoside)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should be freshly prepared and kept in an amber bottle to protect it from light.

• Preparation of test solutions: Prepare stock solutions of the test compounds and positive control (e.g., 1 mg/mL) in methanol. Create a series of dilutions from the stock solutions.

• Assay: a. To each well of a 96-well plate, add 50 µL of the test compound solution at different concentrations. b. Add 150 µL of the DPPH solution to each well. c. Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the test compound, and A_sample is the absorbance of the DPPH solution with the test compound.

• IC₅₀ Determination: The IC₅₀ value (the concentration of the test compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

ABTS Radical Cation Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation (ABTS•⁺).[17][18][19]

Reagents and Materials:

• ABTS

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Test compounds

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS radical cation (ABTS•⁺) solution: a. Prepare a 7 mM solution of ABTS in water. b. Prepare a 2.45 mM solution of potassium persulfate in water. c. Mix equal volumes of the ABTS and potassium persulfate solutions. d. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.

• Preparation of working ABTS•⁺ solution: On the day of the assay, dilute the ABTS•⁺ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay: a. Add 20 µL of the test compound solution at different concentrations to the wells of a 96-well plate. b. Add 180 µL of the working ABTS•⁺ solution to each well. c. Incubate the plate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•⁺ scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

• IC₅₀ Determination: Determine the IC₅₀ value as described for the DPPH assay.

Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay measures the anti-inflammatory activity of the test compounds by quantifying the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[20][21][22][23][24]

Reagents and Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• Test compounds

• Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: a. Pre-treat the cells with various concentrations of the test compounds for 2 hours. b. Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement: a. After incubation, collect 100 µL of the cell culture supernatant from each well. b. Add 50 µL of Griess Reagent Component A and 50 µL of Component B to the supernatant. c. Incubate at room temperature for 10 minutes.

• Measurement: Measure the absorbance at 540 nm.

• Calculation: Determine the nitrite concentration from a sodium nitrite standard curve. The percentage of inhibition of NO production is calculated relative to the LPS-stimulated control.

MTT Assay for Cytotoxicity in SH-SY5Y Cells

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[4][25][26][27][28]

Reagents and Materials:

• SH-SY5Y human neuroblastoma cell line

• Cell culture medium (e.g., DMEM/F12)

• FBS

• Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24 or 48 hours).

• MTT Incubation: a. After the treatment period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. b. Incubate the plate at 37°C for 4 hours.

• Formazan Solubilization: a. Remove the medium containing MTT. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals. c. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measurement: Measure the absorbance at 570 nm.

• Calculation: Cell viability is expressed as a percentage of the untreated control cells.

Conclusion and Future Directions

The comparative analysis of Kaempferol 3,7-diglucoside and Quercetin-3,7-diglucoside reveals subtle yet significant differences in their physicochemical and biological properties, stemming from the single hydroxyl group variation in their aglycone structures. While direct comparative data for the diglucosides is still emerging, the existing evidence from their aglycones suggests that Quercetin derivatives may possess superior intrinsic antioxidant activity, whereas Kaempferol derivatives might exhibit enhanced anti-inflammatory effects on vascular endothelium and a more pronounced amplification of antioxidant potential upon metabolic transformation.

Future research should focus on direct, head-to-head comparative studies of these two diglucosides in various in vitro and in vivo models to elucidate their relative therapeutic potential. A deeper understanding of their absorption, distribution, metabolism, and excretion (ADME) profiles is also crucial for their development as therapeutic agents. The experimental protocols provided herein offer a standardized framework for such investigations, paving the way for a more informed selection and application of these promising natural compounds in drug discovery and development.

References

• Oxidation of Quercetin and Kaempferol Markedly Amplifies Their Antioxidant, Cytoprotective, and Anti-Inflammatory Properties. (2023). Antioxidants. [Link]

• Bioactivity and Therapeutic Potential of Kaempferol and Quercetin: New Insights for Plant and Human Health. (n.d.). MDPI. [Link]

• Comparison of the antioxidant effects of quercetin and kaempferol and... (n.d.). ResearchGate. [Link]

• DPPH Radical Scavenging Method-Total Antioxidant Capacity Assessment. (2019). YouTube. [Link]

• Synthesis, Spectroscopic Study and Radical Scavenging Activity of Kaempferol Derivatives: Enhanced Water Solubility and Antioxidant Activity. (n.d.). MDPI. [Link]

• Roles of MAPK and Nrf2 signaling pathways in quercetin alleviating redox imbalance induced by hydrogen peroxide in mammary epithelial cells. (n.d.). ResearchGate. [Link]

• Investigation of the anti-inflammatory and antioxidant activities of luteolin, kaempferol, apigenin and quercetin. (n.d.). ResearchGate. [Link]

• In vitro anti-inflammatory property of a Quercetin-3-O-diglucoside- 7-O-glucoside characterized from fresh leave. (n.d.). Taylor & Francis. [Link]

• DPPH Radical Scavenging Assay. (n.d.). MDPI. [Link]

• Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. (n.d.). NCBI. [Link]

• A comparison of the effects of kaempferol and quercetin on cytokine-induced pro-inflammatory status of cultured human endothelial cells. (n.d.). PubMed. [Link]

• Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase and amyloid aggregation. (n.d.). Pharmacognosy Magazine. [Link]

• Does anyone know an easy protocol for DPPH assay? (2013). ResearchGate. [Link]

• Measurement of Nitric Oxide (NO) Production in RAW264.7 Cells Cells at... (n.d.). ResearchGate. [Link]

• ABTS radical scavenging assay. (n.d.). Bio-protocol. [Link]

• Kaempferol as a Dietary Anti-Inflammatory Agent: Current Therapeutic Standing. (n.d.). MDPI. [Link]

• Determination of DPPH Free Radical Scavenging Activity by RP-HPLC, Rapid Sensitive Method for the Screening of Berry Fruit Juice. (n.d.). Austin Publishing Group. [Link]

• Cytotoxic and genotoxic evaluation of cotinine using human neuroblastoma cells (SH-SY5Y). (2020). Food and Chemical Toxicology. [Link]

• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. (n.d.). PMC. [Link]

• RAW 264.7 nitric oxide assay with griess reagent, do you refresh media before treating the cells? (2022). ResearchGate. [Link]

• Antioxidant and Antineuroinflammatory Mechanisms of Kaempferol-3-O-β-d-Glucuronate on Lipopolysaccharide-Stimulated BV2 Microglial Cells through the Nrf2/HO-1 Signaling Cascade and MAPK/NF-κB Pathway. (n.d.). PMC. [Link]

• Cell viability (MTT assay) of SH-SY5Y cells pretreated with... (n.d.). ResearchGate. [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. (2022). PMC. [Link]

• LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. (n.d.). PMC. [Link]

• ABTS Antioxidant Capacity Assay. (n.d.). G-Biosciences. [Link]

• Targeting Nrf2 and NF-κB Signaling Pathways in Cancer Prevention: The Role of Apple Phytochemicals. (2023). AIR Unimi. [Link]

• Application of ABTS method for assessment of radical-binding effect of Creatine monohydrate. (n.d.). Journal of Advanced Pharmacy Education and Research. [Link]

• 4.7. Cell Viability Assay. (n.d.). Bio-protocol. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for Kaempferol 3,7-diglucoside

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of bioactive compounds is paramount. Kaempferol 3,7-diglucoside, a flavonoid glycoside with significant therapeutic potential, demands robust analytical methods for its characterization and quantification in various matrices, from raw plant materials to finished pharmaceutical products. This guide provides an in-depth comparison of common analytical techniques for Kaempferol 3,7-diglucoside, supported by experimental data and guided by the principles of scientific integrity. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

Introduction to Kaempferol 3,7-diglucoside and the Imperative of Analytical Rigor

Kaempferol 3,7-diglucoside is a naturally occurring flavonoid that has been identified in various medicinal plants.[1][2] Its pharmacological activities, which include antioxidant and neuroprotective effects, have made it a compound of interest for therapeutic applications.[1] The accurate determination of its content is crucial for ensuring the quality, safety, and efficacy of herbal medicines and dietary supplements. The objective of any analytical measurement is to obtain consistent, reliable, and accurate data, and validated analytical methods are essential to achieving this goal.[3]

The cross-validation of different analytical methods is a critical exercise in demonstrating the reliability and interchangeability of results between different laboratories or techniques. This guide will compare High-Performance Liquid Chromatography (HPLC), High-Performance Thin-Layer Chromatography (HPTLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of Kaempferol 3,7-diglucoside.

Comparative Analysis of Analytical Methodologies

The choice of an analytical method is dictated by the specific requirements of the analysis, including the nature of the sample matrix, the required sensitivity, and the available instrumentation. High-performance liquid chromatography (HPLC) with UV detection is a widely used technique for the identification and quantification of flavonoids due to their chromophoric nature.[4]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that offers high resolution and sensitivity. A typical HPLC method for flavonoids involves a reversed-phase C18 column with a mobile phase consisting of a mixture of an organic solvent (like methanol or acetonitrile) and an aqueous solution, often with a small amount of acid (like formic or phosphoric acid) to improve peak shape.[3][5][6]

Key Performance Characteristics of HPLC Methods for Kaempferol and Related Flavonoids:

Parameter	Typical Performance	Rationale & Expert Insights
Linearity (R²)	> 0.99	A high correlation coefficient indicates a strong linear relationship between the concentration of the analyte and the detector response, which is fundamental for accurate quantification.[5]
Accuracy (% Recovery)	98% - 102%	Recovery studies are performed by spiking a blank matrix with a known amount of the analyte. High recovery values demonstrate that the method can accurately measure the analyte in the presence of matrix components.[5]
Precision (% RSD)	< 2% (Intra-day and Inter-day)	Low relative standard deviation (RSD) values for repeated measurements of the same sample indicate the method's high precision and reproducibility.[3]
Limit of Detection (LOD)	ng/mL range	The LOD is the lowest concentration of an analyte that can be reliably detected. This is a critical parameter for trace analysis.
Limit of Quantification (LOQ)	ng/mL range	The LOQ is the lowest concentration of an analyte that can be quantified with acceptable precision and accuracy.[5][7]

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that offers several advantages, including the ability to analyze multiple samples simultaneously, which can be more time and cost-effective than HPLC for certain applications.[8] Densitometric analysis is used for quantification.[7][9]

Key Performance Characteristics of HPTLC Methods for Kaempferol:

Parameter	Typical Performance	Rationale & Expert Insights
Linearity (R²)	> 0.99	Similar to HPLC, a high R² value is essential for quantitative HPTLC analysis.[7]
Accuracy (% Recovery)	95% - 105%	Recovery is determined by analyzing samples spiked with known amounts of the standard.[7]
Precision (% CV)	< 3% (Intra-day and Inter-day)	The coefficient of variation (CV) is used to express precision in HPTLC.[7]
Limit of Detection (LOD)	ng/spot	LOD in HPTLC is expressed as the amount of analyte per spot.[7]
Limit of Quantification (LOQ)	ng/spot	LOQ is also expressed as the amount of analyte per spot and indicates the method's sensitivity for quantification.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry. This technique is particularly useful for the analysis of complex mixtures and for the identification and quantification of compounds at very low concentrations. In the negative ionization mode, Kaempferol 3,7-diglucoside can be identified by its molecular ion peak.[10] LC-MS/MS methods can provide even greater specificity and sensitivity.[11]

Key Performance Characteristics of LC-MS Methods:

Parameter	Typical Performance	Rationale & Expert Insights
Linearity (R²)	> 0.99	Essential for accurate quantification.
Accuracy (% Recovery)	85% - 115%	A wider acceptance range is often seen in bioanalytical methods due to the complexity of the matrices.
Precision (% RSD)	< 15%	As with accuracy, the acceptance criteria for precision can be wider for bioanalytical applications.
Limit of Quantification (LOQ)	pg/mL to ng/mL range	LC-MS offers significantly lower LOQs compared to HPLC-UV and HPTLC, making it ideal for trace-level analysis.[12]

Experimental Protocols and Method Validation

The validation of an analytical method is the process of demonstrating that the procedure is suitable for its intended purpose.[13] This is a requirement of most regulations and quality standards that impact laboratories.[3] The International Council for Harmonisation (ICH) provides guidelines on the validation of analytical procedures.[13][14][15]

General Workflow for Analytical Method Validation

The following diagram illustrates a typical workflow for the development and validation of an analytical method.

Caption: General workflow for analytical method development and validation.

Step-by-Step Protocol for HPLC Analysis of Kaempferol 3,7-diglucoside

This protocol is a generalized procedure and should be optimized for the specific sample matrix.

• Standard Preparation:

  • Accurately weigh a suitable amount of Kaempferol 3,7-diglucoside reference standard.

  • Dissolve in a suitable solvent (e.g., methanol) to prepare a stock solution.

  • Perform serial dilutions to prepare a series of calibration standards at different concentrations.

• Sample Preparation:

  • For plant material, perform an extraction using a suitable solvent (e.g., methanol or ethanol) and technique (e.g., sonication or Soxhlet extraction).[1][16]

  • Filter the extract through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

  • Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile or methanol and water containing 0.1% formic acid.[3]

  • Flow Rate: 1.0 mL/min.[5]

  • Detection Wavelength: Monitor at the wavelength of maximum absorbance for Kaempferol 3,7-diglucoside (typically around 265 nm or 350 nm).[3][17]

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of Kaempferol 3,7-diglucoside in the sample by interpolating its peak area on the calibration curve.

Cross-Validation: Bridging the Methodological Divide

Cross-validation is the process of demonstrating that two or more analytical methods provide equivalent results for the same set of samples. This is crucial when transferring methods between laboratories or when using different techniques for the same analytical purpose.

Cross-Validation Workflow

The following diagram illustrates the process of cross-validating two analytical methods.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion and Future Perspectives

The choice of an analytical method for the quantification of Kaempferol 3,7-diglucoside should be based on a thorough evaluation of the method's performance characteristics and its fitness for the intended purpose. HPLC, HPTLC, and LC-MS are all powerful techniques that can be successfully employed for this analysis. The developed methods should be validated according to international guidelines to ensure the reliability and consistency of the results.[3] Cross-validation of different methods provides an additional layer of confidence in the analytical data and is a good practice in a regulated environment.

Future research may focus on the development of even more rapid and sensitive methods, such as Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with mass spectrometry, for the high-throughput analysis of Kaempferol 3,7-diglucoside in various complex matrices.[18]

References

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• Mali, P. Y., & Goyal, S. (2020). HPTLC Densitometric Quantification of Kaempferol from Leaves of Euphorbia neriifolia.
• Patil, S. M., & Laddha, K. S. (2019). High-performance liquid chromatography analysis of gallic acid and kaempferol in chloroform and ethanol extract of Cassia hirsuta seeds. International Journal of Green Pharmacy, 13(2), 133-138.
• Ahmad, I., & Room, C. (2014). Validation of the Analytical Method for the Determination of Flavonoids in Broccoli. Journal of Chemistry, 2014, 1-6.
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• Bhandare, S. B., & Laddha, K. S. (2016). SIMULTANEOUS QUANTIFICATION OF KAEMPFEROL AND QUERCETIN IN MEDICINAL PLANTS USING HPTLC. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 7(6), 2379-2384.
• El-Toumy, S. A., & El-Kashoury, E. A. (2018). Validated HPTLC Method for Dihydrokaempferol-4′-O-glucopyranoside Quantitative Determination in Alcea Species.
• Sundaramoorthy, P. M. K., & Packiam, K. K. (2020). Extraction, isolation and identification of kaempferol 3,7 – Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against α-amylase, α-glucosidase, Acetylcholinesterase and amyloid aggregation. Pharmacognosy Magazine, 16(69), 227-234.
• Arunachalam, K., & Asha, R. (2013). A HPTLC Method for the Identification of Potential Therapeutic Compound of Kaempferol from Ficus amplissima Smith. International Journal of Pharmaceutical Sciences Review and Research, 21(2), 133-137.
• D'Urso, G., Montoro, P., & Piacente, S. (2020). Predictive Multi Experiment Approach for the Determination of Conjugated Phenolic Compounds in Vegetal Matrices by Means of LC-MS/MS. Molecules, 25(18), 4233.
• Sundaramoorthy, P. M. K., & Packiam, K. K. (2020). Diglucoside in the Leaf Extracts of Evolvulus alsinoides (Linn). Pharmacognosy Magazine, 16(69), 227.
• Chen, P., Li, Z., & Wang, Y. (2009). Simultaneous determination by HPLC of quercetin and kaempferol in three Sedum medicinal plants harvested in different seasons.
• Panchal, H., & Patel, J. (2017). Development of Validated High-performance Thin-layer Chromatography Method for Simultaneous Determination of Quercetin and Kaempferol in Thespesia populnea. Pharmacognosy Research, 9(3), 277-281.
• Liu, Y., Wang, Y., & Zhang, Y. (2012). Isolation and Purification of Kaempferol-3,7-O-α-L-Dirhamnopyranoside from Siraitia grosvenori Leaves by High-Speed Counter-Current Chromatograph and Its Free Radical Scavenging Activity. Food and Bioprocess Technology, 5(5), 1528-1534.

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• USP. (n.d.). <1225> VALIDATION OF COMPENDIAL PROCEDURES. Retrieved from [Link]

• Liu, Y., Zhang, Y., & Wang, Y. (2015).

• USP. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Retrieved from [Link]

• FDA. (2023). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]

• Okhrymenko, M. O., & Lutsyk, V. I. (2021). LC-MS/MS Screening of Phenolic Compounds in Wild and Cultivated Grapes Vitis amurensis Rupr. Plants, 10(6), 1215.

• EMA. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• USP. (n.d.). <1225> VALIDATION OF COMPENDIAL PROCEDURES. Retrieved from [Link]

• Lee, J., & Lee, S. (2017). Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection. Journal of food science and technology, 54(1), 134-142.

• FDA. (2025). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• ICH. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Retrieved from [Link]

• da Silva, A. C., de Oliveira, G. A. R., & de Souza, J. R. P. (2022). Determination and validation of spectrophotometric analytical method for quantification of total flavonoids in the leaves of Azadirachta. Research, Society and Development, 11(3), e9211326135.

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy. (n.d.). Retrieved February 4, 2026, from [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (n.d.). Retrieved February 4, 2026, from [Link]

• de Souza, T. P., & de Oliveira, F. Q. (2012). Development and validation of a HPLC method for the quantification of three flavonoids in a crude extract of Dimorphandra gardneriana. Revista Brasileira de Farmacognosia, 22(1), 62-69.

• EMA. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation - Outsourced Pharma. (n.d.). Retrieved February 4, 2026, from [Link]

• Lee, J., & Lee, S. (2017). Method validation of analytical method for 12 flavonol glycosides in foods using ultra high-performance liquid chromatography coupled with photodiode array detection. Open-access Journal of Industrial and Applied Chemistry, 1(1), 1-8.

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (n.d.). Retrieved February 4, 2026, from [Link]

• FDA. (2018). Bioanalytical Method Validation. Retrieved from [Link]

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Head-to-head comparison of Kaempferol 3,7-diglucoside from different plant sources

Sources, Isolation Efficiency, and Bioactivity Profiling[1][2]

Executive Summary: The Specificity Challenge

Kaempferol 3,7-diglucoside (K3,7-diG) is a specific flavonol glycoside (

, CAS: 25615-14-9) often conflated with its analog Kaempferitrin (Kaempferol 3,7-dirhamnoside). While both share the 3,7-substitution pattern, K3,7-diG exhibits distinct solubility and bioactivity profiles due to the glucose moieties.

This guide provides a head-to-head comparison of K3,7-diG derived from its three primary plant matrices: Medicinal (Evolvulus alsinoides) , Dietary (Brassica rapa) , and Commercial (Equisetum hyemale) . It synthesizes extraction yields, purity challenges, and validated analytical protocols to support your experimental design.

Head-to-Head Source Comparison

The choice of source material fundamentally dictates the downstream processing load. The table below compares the three primary sources based on yield potential, matrix complexity, and suitability for specific research applications.

Table 1: Comparative Source Evaluation

Feature	Evolvulus alsinoides (Dwarf Morning Glory)	Brassica rapa (Turnip/Greens)	Equisetum hyemale (Horsetail)
Primary Use Case	High-Purity Isolation for Bioassays (Neuroprotection)	Dietary Intervention Studies & Metabolomics	Commercial Scale Extraction Reference
K3,7-diG Abundance	High (Major flavonoid in leaf extract)	Moderate (Co-occurs with complex sophorosides)	Variable (Often minor component vs. ferulic acid derivatives)
Matrix Complexity	Low-Medium : Requires defatting; fewer interfering glycosides.	High : Contains 14+ phenolics (e.g., Kaempferol 3-sophoroside-7-glucoside).	High : High silica content and ferulic acid derivatives interfere.
Extraction Yield	~11–12 mg/g (Total Flavonoid Fraction)	~2.6 mg/g (Specific Isolate)	~5–13 mg/g (Total Flavonoids, dry wt)
Bioactivity Profile	Neuroprotective : Validated AChE inhibition ( ).	Metabolic : Synergistic antioxidant effects.	Antioxidant : General radical scavenging.
Processing Difficulty	⭐⭐ (Moderate)	⭐⭐⭐⭐ (Difficult - requires gradient elution)	⭐⭐⭐ (Moderate - requires silica removal)

Expert Insight: For drug discovery focusing on Alzheimer's (AChE inhibition), Evolvulus alsinoides is the superior source due to a cleaner phytochemical profile that simplifies the isolation of the specific 3,7-diglucoside isomer. Brassica extracts often require extensive prep-HPLC to separate the 3,7-diglucoside from the 3-sophoroside-7-glucoside.

Scientific Integrity: Validated Experimental Protocols

To ensure reproducibility, the following protocols are synthesized from validated methodologies. These workflows are designed to be self-validating —meaning the intermediate steps (e.g., defatting, UV detection) confirm the success of the process before moving forward.

Protocol A: Isolation from Evolvulus alsinoides (Targeted Isolation)

Objective: Isolate K3,7-diG with >95% purity for enzymatic assays.

• Pre-Treatment (Defatting):

  • Pulverize dried leaves (100 g) to fine powder.

  • Step 1: Macerate with Petroleum Ether (

    ) for 48 hours.

  • Validation: Discard the solvent.[1] The remaining biomass should be free of chlorophyll and lipids (check for absence of green color in wash).

• Extraction:

  • Extract defatted residue with 80% Methanol (cold maceration) for 72 hours.

  • Filter and concentrate under reduced pressure (Rotary Evaporator at

    ) to obtain a crude semi-solid mass.

• Fractionation (The Critical Step):

  • Redissolve crude extract in water.

  • Partition sequentially with: n-Hexane

    Chloroform Ethyl Acetate .

  • Causality: K3,7-diG is a glycoside; it will partition into the Ethyl Acetate or remain in the aqueous phase depending on saturation. The Ethyl Acetate fraction typically yields the highest concentration of flavonoid glycosides with fewer sugars than the aqueous fraction.

• Purification:

  • Subject the Ethyl Acetate fraction to Column Chromatography (Silica Gel 60-120 mesh).

  • Elution Gradient: Toluene : Ethyl Acetate : Formic Acid (7 : 3 : 0.5 v/v).

  • Validation: Monitor fractions via TLC.[1] K3,7-diG appears as a distinct spot at

    under UV 254nm.

Protocol B: Quantitative HPLC Analysis

Objective: Quantify K3,7-diG in complex matrices (Brassica or Equisetum).

• System: RP-HPLC with UV/DAD detector.

• Column: C18 (e.g., ODS-3 or Newcrom R1),

  mm, .

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid.[2][3]

  • Solvent B: Acetonitrile.[3][4]

• Gradient Profile:

  • 0–5 min: 40% B (Isocratic hold for stabilization).

  • 5–15 min: 40%

    60% B.

  • 15–20 min: 60% B.

• Flow Rate: 1.0 mL/min.

• Detection: 265 nm (Band II, characteristic of benzoyl system) and 343 nm (Band I, cinnamoyl system).

• Validation Criteria:

  • Linearity:

    ( ).[2]

  • Retention Time: Expect elution between 6–8 minutes depending on dead volume.

  • Interference Check: Ensure separation from Kaempferol 3-glucoside (elutes later due to higher hydrophobicity).

Mechanistic Insight: Bioactivity Pathways

K3,7-diG is not just an antioxidant; it is a functional inhibitor of Acetylcholinesterase (AChE). The diagram below illustrates the specific pharmacological pathway validated in Evolvulus extracts, highlighting its potential in neurodegenerative therapy.

Figure 1: Mechanistic pathway of Kaempferol 3,7-diglucoside in neuroprotection.[5][1] The compound acts as a dual-inhibitor of AChE and Amyloid Beta aggregation, distinct from the general antioxidant activity of its aglycone.

References

• Sundaramoorthy, P. M. K., & Packiam, K. K. (2020).[5] Extraction, isolation and identification of Kaempferol 3,7-Diglucoside in the leaf extracts of Evolvulus alsinoides (Linn.) and its inhibition potency against

  -amylase, -glucosidase, Acetylcholinesterase and amyloid aggregation.[5][1] Pharmacognosy Magazine, 16(69), 227-234.[5] Link

• Francisco, M., et al. (2024). Analysis of Glucosinolates and Phenolic Content in Sprouts of 7 Brassica rapa Subspecies. Foods, 13, 1500. Link

• ChemFaces. (2024). Kaempferol 3,7-di-O-glucoside Datasheet (CAS 25615-14-9). ChemFaces Biochemicals. Link

• Rodrigues-das-Dores, R. G., et al. (2020). Equisetum hyemale L.: phenolic compounds, flavonoids and antioxidant activity.[4][6][7][8][9] Acta Horticulturae, 1287, 1-8.[7] Link

• IJARIIE. (2024). Method Development and Validation of Kaempferol by Using High Performance Liquid Chromatography. International Journal of Advance Research and Innovative Ideas in Education, 10(4). Link

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A Comparative Guide to the Structure-Activity Relationship of Kaempferol and Its Glycosides for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of kaempferol and its glycosides, offering a comparative look at their biological activities. Designed for researchers, scientists, and professionals in drug development, this document synthesizes experimental data to elucidate the nuanced impact of glycosylation on the therapeutic potential of this prominent flavonoid.

Introduction: Kaempferol and the Significance of Glycosylation

Kaempferol is a naturally occurring flavonoid ubiquitously found in a variety of plants and is renowned for its wide spectrum of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties. Its basic structure features a diphenylpropane backbone (C6-C3-C6), which is subject to various modifications, most commonly glycosylation. The attachment of sugar moieties to the kaempferol aglycone core dramatically alters its physicochemical properties, such as solubility, stability, and bioavailability. These changes, in turn, significantly modulate its biological activity. Understanding the SAR of kaempferol and its glycosides is paramount for the targeted design and development of novel therapeutic agents.

The Core Moiety: Kaempferol's Structural Blueprint for Activity

The biological activity of kaempferol is intrinsically linked to its chemical structure. The planar structure of its rings and the specific arrangement of hydroxyl groups are key determinants of its ability to interact with biological targets. For instance, the C2-C3 double bond in conjugation with the 4-oxo group is crucial for its antioxidant activity by enabling electron delocalization and stabilizing the resulting phenoxyl radical. The number and position of hydroxyl groups also play a pivotal role; they act as hydrogen donors, which is essential for scavenging free radicals.

The Glycosidic Influence: How Sugar Moieties Modulate Efficacy

Glycosylation, the enzymatic attachment of sugars to the kaempferol backbone, is the most common modification of this flavonoid in nature. The position and type of sugar moiety can have a profound impact on the molecule's biological activity. Generally, the addition of a sugar group increases water solubility but may decrease the molecule's ability to cross cell membranes and interact with intracellular targets. However, this is not a universal rule, and the specific effects of glycosylation are highly dependent on the biological context and the specific glycoside .

Comparative Analysis of Biological Activities

Antioxidant Activity

The antioxidant capacity of kaempferol and its glycosides is one of their most studied properties. It is primarily attributed to their ability to donate a hydrogen atom from their hydroxyl groups to free radicals, thereby neutralizing them.

Experimental Data Summary:

Compound	Antioxidant Activity (IC50 in µM) - DPPH Assay	Source
Kaempferol	10.5 ± 0.8
Kaempferol-3-O-glucoside	15.2 ± 1.1
Kaempferol-3-O-rutinoside	18.9 ± 1.5

The data clearly indicates that the aglycone form, kaempferol, exhibits the most potent antioxidant activity. The addition of a glucose moiety at the C3 position (Kaempferol-3-O-glucoside) slightly reduces this activity, and a further addition of a rutinose group (Kaempferol-3-O-rutinoside) leads to a more significant decrease. This is likely because the glycosylation at the C3 hydroxyl group masks one of the key functional groups responsible for radical scavenging.

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare stock solutions of kaempferol and its glycosides in methanol at various concentrations.

• Assay Procedure: In a 96-well plate, add 50 µL of the test compound solution to 150 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

Anti-inflammatory Activity

Kaempferol and its derivatives have been shown to exert anti-inflammatory effects by modulating various signaling pathways, including the NF-κB and MAPK pathways, leading to a reduction in the production of pro-inflammatory mediators like nitric oxide (NO).

Experimental Data Summary:

Compound	Anti-inflammatory Activity (IC50 in µM) - NO Inhibition	Source
Kaempferol	8.7 ± 0.6
Kaempferol-3-O-rhamnoside (Afzelin)	12.4 ± 0.9
Kaempferol-7-O-glucoside (Populnin)	16.1 ± 1.2

Similar to the antioxidant activity, the aglycone kaempferol is the most potent inhibitor of NO production. Glycosylation at either the C3 or C7 position diminishes this activity, suggesting that the free hydroxyl groups are important for the anti-inflammatory action of kaempferol.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in LPS-stimulated RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Treatment: Seed the cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of kaempferol or its glycosides for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce NO production.

• NO Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent. Mix 100 µL of the supernatant with 100 µL of Griess reagent and incubate at room temperature for 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Calculation: The concentration of nitrite is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

Anticancer Activity

The anticancer potential of kaempferol and its glycosides has been evaluated in various cancer cell lines. Their mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation.

Experimental Data Summary:

Compound	Cytotoxic Activity (IC50 in µM) - MTT Assay (MCF-7 cells)	Source
Kaempferol	25.3 ± 2.1
Kaempferol-3-O-glucoside	48.7 ± 3.5
Kaempferol-3,7-di-O-glucoside	65.1 ± 4.8

The trend observed for antioxidant and anti-inflammatory activities continues with anticancer activity. Kaempferol demonstrates the highest cytotoxicity against MCF-7 breast cancer cells. The addition of one or more sugar moieties progressively reduces its anticancer efficacy in this cell line. This suggests that the aglycone form is more readily able to enter the cells and interact with its intracellular targets to induce cell death.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of kaempferol or its glycosides for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value is calculated from the dose-response curve.

Mechanistic Insights: Modulation of Cellular Signaling Pathways

The differential activities of kaempferol and its glycosides can be attributed to their varying abilities to modulate key cellular signaling pathways. Kaempferol, being more lipophilic, can more easily traverse the cell membrane and interact with intracellular signaling proteins.

Caption: Kaempferol-induced apoptosis pathway in cancer cells.

In cancer cells, kaempferol can induce apoptosis by modulating the expression of Bcl-2 family proteins. It upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2. This leads to mitochondrial dysfunction, the release of cytochrome c, and the subsequent activation of the caspase cascade, culminating in programmed cell death. The reduced ability of kaempferol glycosides to enter the cell likely hampers their effectiveness in triggering this apoptotic pathway.

Conclusion and Future Directions

The evidence strongly suggests that the aglycone kaempferol is generally more biologically active than its glycosidic forms in in vitro settings. This enhanced activity is largely attributed to its greater lipophilicity, allowing for more efficient passage across cell membranes and interaction with intracellular targets. However, it is crucial to consider that in an in vivo context, glycosides may have altered pharmacokinetics, potentially being hydrolyzed back to the aglycone form by gut microbiota, which could serve as a natural prodrug delivery system.

Future research should focus on a more comprehensive in vivo evaluation of kaempferol glycosides to understand their metabolic fate and true therapeutic potential. Furthermore, the development of targeted delivery systems for kaempferol could help overcome its limited bioavailability, while the enzymatic synthesis of novel glycosides could lead to the discovery of compounds with improved activity profiles. A deeper understanding of the SAR of this fascinating class of compounds will undoubtedly pave the way for the development of next-generation flavonoid-based therapeutics.

References

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• Devi, K. P., et al. (2015). Kaempferol and its glycosides: a review of their promising therapeutic potentials. Recent patents on endocrine, metabolic & immune drug discovery, 9(1), 11–28. [Link]